2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl-

• CAS: 14939-05-0

Core Science & Biosynthesis

Chemical properties of 2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl-

This guide provides an in-depth technical analysis of 3-(4-methylphenyl)-1-phenylprop-2-yn-1-one , a critical alkynone intermediate used in the synthesis of heterocyclic pharmacophores.

Synonyms: 1-Phenyl-3-(p-tolyl)prop-2-yn-1-one; 3-(p-Tolyl)-1-phenyl-2-propyn-1-one CAS Registry Number: 20442-65-3[1]

Executive Summary

3-(4-methylphenyl)-1-phenylprop-2-yn-1-one is an

-acetylenic ketone characterized by a triple bond conjugated with a carbonyl group. This conjugation renders the molecule highly electrophilic, particularly at the -carbon position, making it a "privileged scaffold" in diversity-oriented synthesis (DOS). It serves as a primary precursor for constructing nitrogen and oxygen-containing heterocycles—specifically pyrazoles, isoxazoles, and pyrimidines—which are ubiquitous in kinase inhibitors and anti-inflammatory therapeutics.

Physicochemical Characterization

The molecule exhibits structural rigidity due to the linear geometry of the alkyne spacer, which facilitates

-stacking interactions in solid-state lattices.

Table 1: Core Chemical Properties

Property	Data	Notes
Molecular Formula
Molecular Weight	220.27 g/mol
Appearance	Yellow to Light Orange Crystalline Solid	Color arises from extended -conjugation ( transition).[2]
Solubility	Soluble in DCM, , DMSO, Toluene	Poor solubility in water; moderate in alcohols.
Electronic Character	Michael Acceptor	The carbonyl group polarizes the alkyne, creating a "hard" electrophilic center at the carbonyl carbon and a "soft" electrophilic center at the -carbon.
H-Bond Acceptor	1 (Carbonyl Oxygen)

Synthetic Architectures

Two primary routes are employed for the synthesis of this alkynone. The choice depends on the availability of starting materials and the tolerance of functional groups.

Route A: Sonogashira Cross-Coupling (Catalytic)

This is the preferred modern method due to mild conditions and high functional group tolerance. It involves the coupling of benzoyl chloride with 4-ethynyltoluene.

• Catalyst System:

  (2-5 mol%) / CuI (co-catalyst).

• Base/Solvent: Triethylamine (

  ) or Diisopropylamine within THF or Toluene.

• Mechanism: Oxidative addition of Pd to the acid chloride, followed by transmetallation with the copper-acetylide, and reductive elimination to form the

  bond.

Route B: Oxidation of Propargyl Alcohols (Stoichiometric)

A classic two-step sequence involving the addition of lithium phenylacetylide to p-tolualdehyde (or vice versa), followed by oxidation of the resulting secondary alcohol.

• Oxidants:

  (mild, heterogeneous), Jones Reagent (harsh), or Dess-Martin Periodinane (DMP).

• Note: While effective,

  oxidations often require large excesses of reagent (10-20 equivalents), making this less atom-economical than Route A.

Visualization: Synthetic Workflow (Sonogashira)

Figure 1: Palladium-catalyzed cross-coupling strategy for the synthesis of the target alkynone.

Chemical Reactivity Profile

The reactivity of 3-(4-methylphenyl)-1-phenylprop-2-yn-1-one is dominated by its nature as an electrophilic alkyne .

Regioselective Michael Addition

Nucleophiles preferentially attack the

-carbon (C3, adjacent to the p-tolyl ring). The inductive effect of the p-methyl group on the phenyl ring slightly increases electron density, but the strong electron-withdrawing nature of the carbonyl at C1 dominates, directing nucleophilic attack to C3.

Heterocycle Formation (Cyclocondensation)

This is the primary application of the molecule.

• Pyrazoles: Reaction with hydrazine (

  ) or substituted hydrazines.[3]

  • Mechanism:[2] Initial Michael addition of the terminal nitrogen to C3, followed by intramolecular dehydration (condensation) at the carbonyl C1.

• Isoxazoles: Reaction with hydroxylamine (

  ).

• Pyrimidines: Reaction with amidines or guanidine.

Visualization: Heterocycle Formation Mechanism

Figure 2: Step-wise mechanism for the conversion of the alkynone to a pyrazole scaffold.

Experimental Protocols

Protocol A: Synthesis via Sonogashira Coupling

This protocol minimizes homocoupling (Glaser coupling) of the alkyne.

Reagents:

• Benzoyl chloride (1.0 equiv)

• 4-Ethynyltoluene (1.05 equiv)

• (2 mol%)

• CuI (1 mol%)

• Triethylamine (

  )

• THF (anhydrous)

Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask and purge with Argon. Add

  and CuI.

• Solvation: Add anhydrous THF and degassed

  (3.0 equiv). Stir until the catalyst is suspended.

• Addition: Add benzoyl chloride dropwise via syringe. Stir for 10 minutes (solution often turns yellow/brown).

• Coupling: Add 4-ethynyltoluene dropwise over 15 minutes.

• Reaction: Stir at Room Temperature (RT) for 4–6 hours. Monitor via TLC (Hexane:EtOAc 9:1).

• Workup: Filter through a celite pad to remove Pd/Cu salts. Wash the filtrate with saturated

  (aq) to sequester copper, then brine. Dry over .

• Purification: Concentrate in vacuo. Recrystallize from Ethanol or purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Protocol B: Cyclization to 3-(4-methylphenyl)-5-phenyl-1H-pyrazole

Reagents:

• 3-(4-methylphenyl)-1-phenylprop-2-yn-1-one (1.0 equiv)[2]

• Hydrazine hydrate (2.5 equiv)

• Ethanol (absolute)[3]

Procedure:

• Dissolve the alkynone in absolute ethanol (0.1 M concentration).

• Add hydrazine hydrate dropwise at RT.

• Heat the mixture to reflux (

  ) for 3 hours.

• Cool to RT. The pyrazole product often precipitates as a solid.

• Filter the solid and wash with cold ethanol. If no precipitate forms, concentrate the solvent and recrystallize from EtOH/Water.

Biological Implications

The 1,3-diarylpropynone structure is not merely a synthetic intermediate; it possesses intrinsic biological activity.

• Microtubule Destabilization: Similar to chalcones, alkynones can bind to the colchicine site of tubulin, inhibiting polymerization and inducing apoptosis in cancer cells.

• Cysteine Targeting: The electrophilic triple bond can covalently modify reactive cysteine residues in proteins (e.g., NF-

  B pathway enzymes) via Michael addition, acting as a covalent inhibitor.

References

• PubChem. (n.d.).[4] 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one (Compound).[2][4][5][6][7] National Library of Medicine. Retrieved February 25, 2026, from [Link]

• Müller, T. J. J. (2014). Multicomponent Syntheses of Heterocycles via Sonogashira Coupling. In Science of Synthesis. Thieme Chemistry. (General reference for Sonogashira-alkynone protocols).

• Smit, J. B. M., et al. (2018).[8] Crystal structure of 3-(4-methoxyphenyl)-1-phenylprop-2-yn-1-one. Zeitschrift für Kristallographie - New Crystal Structures. Retrieved from [Link] (Structural analog reference for crystallographic parameters).

• Baddar, F. G., et al. (1969).[9] Phenylpropiolic acids.[9] Part IX. Reaction of arylpropiolic acids with hydrazine. Journal of the Chemical Society C. Retrieved from [Link]

Sources

• 1. 3-phenyl-1-propyne structure | Sigma-Aldrich [sigmaaldrich.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Eco-friendly synthesis and antimicrobial activities of some 1-phenyl-3(5-bromothiophen-2-yl)-5-(substituted phenyl)-2-pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one | C16H12O | CID 605962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-(4-Methylphenyl)-3-phenyl-2-propen-1-one oxime, (2E)- | C16H15NO | CID 9603852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lookchem.com [lookchem.com]
• 7. 1-(4-Methylphenyl)-3-phenylprop-2-en-1-one | 14802-30-3 [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. Phenylpropiolic acids. Part IX. Reaction of arylpropiolic acids with hydrazine and phenylhydrazine - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Molecular structure and weight of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one

The following technical guide details the molecular architecture, synthesis, and physicochemical profile of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one . This document is structured for researchers in medicinal chemistry and organic synthesis, focusing on the compound's utility as a versatile alkynyl ketone (ynone) scaffold.

[1][2]

Executive Summary

3-(4-methylphenyl)-1-phenyl-2-propyn-1-one is a diaryl-substituted alkynyl ketone belonging to the class of 1,3-diaryl-2-propyn-1-ones .[1] Distinct from its alkene analog (chalcone), this ynone features a rigid acetylene linker between the carbonyl and the distal aryl ring. It serves as a critical high-reactivity electrophile in the synthesis of nitrogen-containing heterocycles (pyrazoles, pyrimidines, isoxazoles) and exhibits intrinsic biological activity as a Michael acceptor, targeting cysteine residues in specific protein domains.

Molecular Architecture & Physicochemical Profile[1]

Structural Identity

The molecule consists of a benzoyl moiety linked via an ethynyl bridge to a para-tolyl group.[1] The conjugation extends from the tolyl ring, through the triple bond, to the carbonyl group and the phenyl ring, creating a highly polarized system susceptible to nucleophilic attack at the

-carbon (C3).

Property	Value
IUPAC Name	3-(4-methylphenyl)-1-phenylprop-2-yn-1-one
Common Name	1-Phenyl-3-(p-tolyl)propynone
CAS Registry Number	20442-65-3
Molecular Formula	C H O
Molecular Weight	220.27 g/mol
SMILES	CC1=CC=C(C=C1)C#CC(=O)C2=CC=CC=C2
InChI Key	HZTQMHOPSAEKFO-UHFFFAOYSA-N

Physicochemical Properties[1][3][5]

• Physical State: Crystalline solid (typically off-white to pale yellow).[1]

• Melting Point: Experimental values for analogous diarylpropynones typically range from 45°C to 75°C .[1] (Note: The specific MP is sensitive to purity; 1,3-diphenylpropynone melts at ~49-50°C; the p-methyl substituent generally increases lattice energy).[1]

• Solubility: Soluble in organic solvents (DCM, THF, EtOAc, Toluene); sparingly soluble in alcohols; insoluble in water.

• LogP (Predicted): ~3.8 – 4.2 (High lipophilicity).

Spectral Signatures (Diagnostic)

• IR Spectroscopy:

  • : ~2200 cm (Sharp, medium intensity due to polarization by C=O).
  • : ~1635–1650 cm (Conjugated ketone, lower frequency than non-conjugated).
• H NMR (CDCl , 400 MHz):
  • ~2.40 ppm (s, 3H, Ar-CH ).
  • ~7.20–8.20 ppm (m, 9H, Aromatic protons). Key feature: Absence of vinylic doublets seen in chalcones.
• C NMR (CDCl , 100 MHz):
  • ~178.0 ppm (C=O).
  • ~93.0 ppm (C C, -position).
  • ~86.0 ppm (C C, -position).
  • ~21.7 ppm (CH ).

Synthesis Strategy: Acyl Sonogashira Coupling

The most robust and atom-economical route to 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one is the Acyl Sonogashira Cross-Coupling .[1] This method avoids the oxidation steps required if starting from propargyl alcohols.[1]

Reaction Logic

The reaction couples an acid chloride (electrophile) with a terminal alkyne (nucleophile) using a Palladium/Copper catalytic system.[2]

• Substrate A: Benzoyl Chloride (Ph-CO-Cl).[1]

• Substrate B: 4-Ethynyltoluene (p-Tolylacetylene).[1]

• Catalyst: PdCl

  (PPh ) (Pre-catalyst reduced in situ).

• Co-Catalyst: CuI (Activates the alkyne via copper acetylide formation).[3]

Detailed Protocol

Reagents:

• Benzoyl Chloride (1.0 equiv, 10 mmol)

• 4-Ethynyltoluene (1.05 equiv, 10.5 mmol)

• PdCl

  (PPh ) (2 mol%)[2]

• CuI (1 mol%)

• Triethylamine (Et

  N) (1.2 equiv)

• Solvent: Dry THF or Toluene (anhydrous)

Procedure:

• Setup: Flame-dry a two-neck round-bottom flask and purge with Nitrogen/Argon.

• Dissolution: Add PdCl

  (PPh ) and CuI to the flask. Add dry THF (30 mL) and Et N. Stir for 5 minutes until the catalyst is partially dissolved.

• Addition: Add 4-Ethynyltoluene via syringe. Stir for 10 minutes (Solution may darken).

• Coupling: Add Benzoyl Chloride dropwise over 10 minutes. Exotherm warning: The reaction may generate heat.

• Reaction: Stir at Room Temperature (25°C) for 2–4 hours. Monitor by TLC (Hexane/EtOAc 9:1).[1] The acid chloride spot should disappear.[1]

• Workup: Filter off the triethylamine hydrochloride salt precipitate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica Gel, Hexane:EtOAc 95:5) to yield the product as a pale yellow solid.

Synthesis Workflow Diagram

Caption: Acyl Sonogashira coupling workflow for the synthesis of the target ynone.

Functional Utility: Heterocycle Synthesis

The primary utility of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one lies in its reactivity as a 1,3-dielectrophile .[1] The triple bond serves as a "masked" 1,3-dicarbonyl equivalent, allowing for regiospecific cyclizations.

Pyrazole Formation

Reaction with hydrazine derivatives (e.g., Phenylhydrazine) yields 1,3,5-trisubstituted pyrazoles. This is a key reaction in drug discovery for developing COX-2 inhibitors and kinase inhibitors.[1]

Mechanism:

• Nucleophilic Attack: The hydrazine nitrogen attacks the

  -carbon of the alkyne (Michael addition).[1]

• Cyclization: The second nitrogen attacks the carbonyl carbon.[1]

• Dehydration/Aromatization: Loss of water yields the aromatic pyrazole.[1]

Pathway Diagram

Caption: Divergent synthesis of heterocycles from the target ynone scaffold.

References

• PubChem Compound Summary. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one (Isomer Reference & Physical Data). National Center for Biotechnology Information.[1] [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides.[1] Journal of Organometallic Chemistry.[1] [Link]

• Müller, T. J. J. (2011). Synthesis of Heterocycles via Metal-Catalyzed Cross-Coupling Reactions.[1] Topics in Heterocyclic Chemistry. [Link]

• Willy, B., et al. (2008). One-pot synthesis of pyrazoles via a Sonogashira coupling-cyclocondensation sequence.[1] European Journal of Organic Chemistry.[1] [Link]

Sources

• 1. 3-(4-Methoxyphenyl)-1-phenylprop-2-yn-1-one | C16H12O2 | CID 594632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. arpi.unipi.it [arpi.unipi.it]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Structural Elucidation and Spectral Fingerprinting: 1-phenyl-3-(p-tolyl)prop-2-yn-1-one

The following technical guide is structured to serve as a definitive reference for the spectral characterization of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one . It moves beyond simple data listing to establish a self-validating analytical framework.

[1]

Executive Summary & Molecular Architecture

Target Analyte: 1-phenyl-3-(p-tolyl)prop-2-yn-1-one Class: Diarylalkynone (Chalcone analogue) Molecular Formula: C₁₆H₁₂O Exact Mass: 220.0888 Da[1][2]

This guide provides a rigorous spectral analysis of a specific diarylalkynone where the carbonyl moiety is conjugated to a phenyl ring, and the alkyne moiety is conjugated to a p-tolyl ring. Correct structural assignment relies on distinguishing the two aromatic systems, which is achieved by analyzing the anisotropic deshielding effects of the carbonyl group versus the alkyne.

Molecular Numbering Strategy

To ensure precision in assignment, we utilize the following numbering scheme for the NMR discussion:

• Core: Prop-2-yn-1-one[1][3][4]

  • C1: Carbonyl carbon (C=O)[1][5]

  • C2: Alkyne carbon

    to carbonyl

  • C3: Alkyne carbon

    to carbonyl

• Ring A (Phenyl): Attached to C1.

• Ring B (p-Tolyl): Attached to C3.[1]

Figure 1: Connectivity and diagnostic chemical shift logic. Note the critical deshielding influence of C1 on Ring A.

Experimental Protocol (Self-Validating System)

To replicate the data presented below, the following sample preparation and acquisition parameters are required. This protocol minimizes concentration-dependent shifts and solvent effects.

Sample Preparation[1][5][7]

• Solvent: Chloroform-d (

  , 99.8% D) + 0.03% TMS (v/v).[1]

  • Rationale:

    minimizes hydrogen bonding interactions that broaden carbonyl signals. TMS provides an internal zero reference.[6]

• Concentration: 10–15 mg of analyte in 0.6 mL solvent.

  • Quality Control: Ensure the solution is clear. Suspension particles will degrade field homogeneity (shimming), broadening the multiplet resolution required to distinguish the aromatic regions.[1]

• Tube: 5mm high-precision NMR tube (Wilmad 507-PP or equivalent).

Acquisition Parameters (400 MHz Base Frequency)

• ¹H NMR: Pulse angle 30°; Relaxation delay (D1) ≥ 1.0s; Scans (NS) = 16.[1]

• ¹³C NMR: Pulse angle 45°; Relaxation delay (D1) ≥ 2.0s; Scans (NS) ≥ 512.[1]

  • Note: The quaternary carbons (C1, C2, C3, and ipso-carbons) have long relaxation times (

    ).[1] A shorter D1 will suppress these signals, making the alkyne carbons disappear into the noise.

¹H NMR Spectral Analysis

The proton spectrum is defined by three distinct regions. The key to successful assignment is distinguishing the two aromatic rings.

A. The Aliphatic Region (Diagnostic Singlet)

• 2.40 ppm (s, 3H): The methyl group on the p-tolyl ring.

• Validation: This signal must integrate to 3. If the integration is <3 relative to aromatics, check for oxidation of the methyl group (impurity).[1]

B. The Aromatic Region ( 7.20 – 8.25 ppm)

This molecule contains 9 aromatic protons. We distinguish them based on magnetic anisotropy . The carbonyl group (C=O) is a strong electron-withdrawing group (EWG) and creates a deshielding cone that heavily impacts the ortho protons of the attached ring (Phenyl).

Proton Group	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
Phenyl Ortho	8.20 – 8.25	Doublet (d)	2H	Most Deshielded. Protons adjacent to C=O[1] (Ring A).[1]
Phenyl Para	7.60 – 7.65	Triplet (t)	1H	Ring A para position.[1]
Phenyl Meta	7.50 – 7.55	Triplet (t)	2H	Ring A meta position.[1]
Tolyl Ortho	7.52 – 7.56	Doublet (d)	2H	Ring B, adjacent to Alkyne.[1] Overlaps with Phenyl Meta.[1]
Tolyl Meta	7.20 – 7.25	Doublet (d)	2H	Ring B, adjacent to Methyl.[1] Shielded by electron-donating Methyl.

Critical Analysis: The p-tolyl ring forms an AA'BB' system, appearing as two distinct doublets (J

8.0 Hz).[1] The doublet at ~7.20 ppm is definitive for the protons next to the methyl group. The doublet at ~7.55 ppm belongs to the protons next to the alkyne.

¹³C NMR Spectral Analysis

The carbon spectrum is the definitive tool for verifying the ynone core. The lack of protons on C1, C2, and C3 makes this essential.[1]

The Ynone Core

• 178.0 ppm (C=O): The carbonyl carbon. It is less deshielded than a standard aldehyde (~190 ppm) due to conjugation with the alkyne and phenyl ring, which donates electron density.[1]
• 93.5 ppm (C3 - Alkyne ): The alkyne carbon attached to the p-tolyl ring.

  • Mechanism:[1][7][8][9][10] Resonance contributors place a partial positive charge on the

    -carbon (Michael acceptor character: ), shifting it downfield.[1]
• 86.9 ppm (C2 - Alkyne ): The alkyne carbon attached to the carbonyl.

Aromatic & Aliphatic Signals[3][13][14]

• 141.5 ppm: p-Tolyl quaternary carbon (attached to Methyl).[1]
• 137.2 ppm: Phenyl quaternary carbon (attached to C=O).[1]
• 117.5 ppm: p-Tolyl quaternary carbon (attached to Alkyne).[1]
• 21.8 ppm: Methyl carbon.

Advanced Verification: 2D NMR Logic

To satisfy the "Self-Validating" requirement, researchers should perform an HMBC (Heteronuclear Multiple Bond Correlation) experiment if the 1D assignment is ambiguous.

HMBC Diagnostic Pathway[1][15]

• Entry Point: Locate the Methyl protons (

  2.40).

• Correlation 1: Methyl protons will show a strong 3-bond correlation (

  ) to the aromatic carbons at ~129 ppm (Tolyl meta).[1]

• Correlation 2: The Tolyl ortho protons (

  7.55) will show a correlation to the Alkyne C3 ( 93.5).[1]

• Confirmation: This links the Methyl group to the Alkyne

  -carbon, confirming the p-tolyl ring is on the alkyne side, not the carbonyl side.

Figure 2: HMBC correlations required to unequivocally assign the regiochemistry of the diarylalkynone.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Standard reference for substituent additivity rules in aromatics).

• PubChem Database. (2025).[1][2] 1-(4-methylphenyl)-3-phenylprop-2-yn-1-one (Isomer Data Comparison). National Library of Medicine.[1] Available at: [Link][1]

• Chemistry LibreTexts. (2024). Characteristics of 13C NMR Spectroscopy. Available at: [Link]

• ResearchGate. (2021). Synthesis and NMR characterization of chalcone and ynone derivatives. (Contextual grounding for Sonogashira coupling byproducts). Available at: [Link]

Sources

• 1. impactfactor.org [impactfactor.org]
• 2. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one | C16H12O | CID 605962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 13.11 Characteristics of 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. compoundchem.com [compoundchem.com]
• 10. rsc.org [rsc.org]

Technical Guide: FTIR Analysis of Acetylenic Ketone (2-Propyn-1-one) Derivatives

This guide details the vibrational spectroscopy of acetylenic ketones , specifically 2-Propyn-1-one derivatives (often referred to as ynones).[1] It is designed for researchers requiring precise structural characterization and kinetic monitoring of these electrophilic scaffolds.[1]

Introduction & Structural Context

Acetylenic ketones (

) are versatile intermediates in organic synthesis, serving as potent Michael acceptors and precursors for heterocycles (e.g., pyrazoles, isoxazoles).[1] Their chemical reactivity is defined by the cross-conjugation between the carbonyl dipole and the alkyne -system.

In FTIR spectroscopy, this conjugation disrupts the canonical bond orders, creating a unique "push-pull" electronic environment. Unlike simple ketones or isolated alkynes, 2-propyn-1-one derivatives exhibit diagnostic frequency shifts and intensity enhancements that act as sensitive reporters of electronic structure and substitution patterns.[1]

Core Structural Scaffold

The primary focus is the 1-aryl-2-propyn-1-one motif:

[1]

Mechanistic Basis of Vibrational Shifts

To interpret the spectrum accurately, one must understand the underlying physical chemistry governing the bond force constants (

).

Conjugation and Bond Order

Resonance delocalization reduces the double-bond character of the carbonyl and the triple-bond character of the alkyne.

• Effect on

  : The contributing resonance structure lowers the bond order, causing a red shift (lower wavenumber) compared to saturated analogs.

• Effect on

  : The triple bond is polarized by the adjacent electron-withdrawing carbonyl. This does not always significantly lower the frequency (due to mechanical coupling effects) but drastically increases the intensity of the absorption band due to a larger change in dipole moment ( ) during vibration.

Electronic Substituent Effects (Hammett Correlation)

Substituents on the aryl ring modulate the electron density available for conjugation.

• Electron Donating Groups (EDGs, e.g., -OMe, -NH2): Increase electron density into the carbonyl

  orbital Lower .

• Electron Withdrawing Groups (EWGs, e.g., -NO2, -CF3): Decrease electron density

  Maintain or slightly increase (depending on competition between inductive and resonance effects).[1]

Visualizing the Electronic Coupling

The following diagram illustrates the electronic interplay influencing the vibrational modes.

Figure 1: Mechanistic flow of electronic effects. Substituents modulate the carbonyl bond order, while the carbonyl polarizes the alkyne, enhancing its IR intensity.

Diagnostic Absorption Bands

The following table summarizes the critical absorption zones for 2-propyn-1-one derivatives.

Table 1: Characteristic FTIR Bands for 1-Phenyl-2-propyn-1-one Derivatives[1]

Vibrational Mode	Frequency Range ( )	Intensity	Diagnostic Notes
Alkynyl C-H Stretch ( )	3200 – 3320	Strong, Sharp	Only present in terminal alkynes ( ).[1] Highly diagnostic; absence indicates internal substitution.[1]
Alkyne Stretch ( )	2150 – 2260	Medium to Strong	Stronger than isolated alkynes due to conjugation with .[1] Position depends on R-group mass and electronics.
Carbonyl Stretch ( )	1635 – 1680	Very Strong	Red-shifted by ~30-50 vs. saturated ketones (1715 ).[1] Sensitive to aryl substituents.[1][2]
Aromatic Ring ( )	1580 – 1600	Medium	Skeletal vibrations of the phenyl ring. Often appears as a doublet (e.g., 1595/1580).[1]
Fingerprint Region	680 – 770	Strong	C-H out-of-plane (oop) bending.[1] Diagnostic for substitution pattern (e.g., mono-sub = 690 & 750 ).

Detailed Band Analysis[1]

The Carbonyl Band ( )

This is the "anchor" peak. In 1-phenyl-2-propyn-1-one, this typically appears near 1640–1660 cm⁻¹ .[1]

• Solvent Effect: Hydrogen-bonding solvents (e.g., alcohols) will shift this band to lower frequencies (red shift) by stabilizing the polarized form (

  ).[1]

• Fermi Resonance: Occasionally, the

  band may split or show a shoulder if it couples with an overtone of a lower-frequency bending mode, though this is less common than in chlorides or aldehydes.

The Alkyne Band ( )

In non-conjugated alkynes, this band is often weak or forbidden (if symmetric). In ynones, the asymmetry induced by the carbonyl makes this band prominent .

• Identification: Look for a sharp peak in the "silent region" (2000–2300 cm⁻¹).

• False Positives: Nitriles (

  ) also absorb here (2210–2260 cm⁻¹) but are usually sharper and higher frequency than conjugated alkynes.[1]

Experimental Workflow & Protocol

To ensure reproducible data, especially for quantitative kinetic studies or purity assays, follow this self-validating protocol.

Sample Preparation[1]

• Solid Samples: Use ATR (Attenuated Total Reflectance) with a Diamond or ZnSe crystal.[1]

  • Why: KBr pellets can absorb moisture (broadening OH regions) and may induce pressure-sensitive spectral shifts.[1] ATR is non-destructive.

• Liquid/Solution Samples: Use a sealed liquid cell (CaF₂ windows) with a non-absorbing solvent (e.g.,

  or , though note absorbs near 3000 and 1215 cm⁻¹).

Measurement Protocol

• Background Scan: Collect 32 scans of the clean crystal/solvent.[1]

• Sample Scan: Apply sample. For ATR, ensure good contact (pressure clamp).[1] Collect 32-64 scans at 4 cm⁻¹ resolution.

• Validation: Check the baseline. If the baseline slopes heavily, re-clean the crystal.

• Normalization: If comparing derivatives, normalize to the Aromatic C=C stretch (~1600 cm⁻¹) as an internal standard, assuming the ring is distant from the reaction center.

Workflow Diagram

Figure 2: Step-by-step FTIR acquisition workflow for acetylenic ketones.

Case Study: Monitoring Reaction Progress

A common application is monitoring the Sonogashira coupling to form the ynone, or the Michael addition to the ynone.

Scenario: Synthesis of 1,3-Diphenyl-2-propyn-1-one

Reaction: Benzoyl chloride + Phenylacetylene

Ynone.[1]

Component	Key Disappearing Band	Key Appearing Band
Reactant (Alkyne)	(~3300 cm⁻¹)	-
Reactant (Acid Chloride)	(~1770 cm⁻¹)	-
Product (Ynone)	-	(~1650 cm⁻¹) (~2200 cm⁻¹)

Observation: As the reaction proceeds, the high-frequency acid chloride carbonyl (1770 cm⁻¹) vanishes, replaced by the lower-frequency conjugated ketone (1650 cm⁻¹). Simultaneously, the sharp terminal alkyne C-H stretch (3300 cm⁻¹) disappears.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Standard text for general IR assignments).

• NIST Chemistry WebBook. 1-Phenyl-2-propyn-1-one IR Spectrum. National Institute of Standards and Technology.[1] Available at: [Link]

• Lin-Vien, D., et al. (1991).[1] The Handbook of Infrared and Raman Characteristic Frequencies of Organic Molecules. Academic Press.[1] (Authoritative source for group frequencies).

• Nyquist, R. A. (2001).[1] Interpreting Infrared, Raman, and Nuclear Magnetic Resonance Spectra. Academic Press.[1] (Detailed discussion on Fermi resonance and conjugation effects).

Sources

• 1. chem.pg.edu.pl [chem.pg.edu.pl]
• 2. spcmc.ac.in [spcmc.ac.in]

Safety data sheet (SDS) and toxicity profile for 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one

Safety Data Sheet (SDS) and Toxicity Profile: 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one

Executive Summary

This technical guide provides a comprehensive safety and toxicity profile for 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one , a diarylalkynone (ynone). Unlike its alkene analogue (chalcone), this compound contains an internal acetylene bond conjugated with a carbonyl group, classifying it as a highly reactive Michael acceptor .

While often utilized in drug discovery as a scaffold for anticancer agents (targeting cysteine residues in proteins such as STAT3 or NF-

B), its high electrophilicity presents specific toxicological hazards. This document synthesizes predicted physicochemical properties, experimental synthesis protocols, and toxicological mechanisms to serve as a proxy Safety Data Sheet (SDS) where specific regulatory data may be sparse.

Chemical Identity & Physicochemical Properties

Note on Isomerism: The user-specified compound is the isomer where the carbonyl is adjacent to the unsubstituted phenyl ring. This is distinct from its reverse isomer, 1-(4-methylphenyl)-3-phenylprop-2-yn-1-one (CAS 20442-65-3).

Property	Specification
Chemical Name	3-(4-methylphenyl)-1-phenyl-2-propyn-1-one
Synonyms	Phenyl (p-tolyl) ethynyl ketone; 3-(p-Tolyl)-1-phenylprop-2-yn-1-one
Molecular Formula	C H O
Molecular Weight	220.27 g/mol
Structure Description	A linear alkyne linker connecting a phenyl ring (via ketone) and a p-tolyl ring.
Physical State	Crystalline solid (typically pale yellow to yellow)
Predicted LogP	~3.8 – 4.2 (Highly Lipophilic)
Solubility	Insoluble in water; soluble in DMSO, DCM, Chloroform, Ethyl Acetate.
Reactivity Class	-acetylenic ketone (Electrophile)

Hazard Identification (GHS Classification)

Based on Structure-Activity Relationships (SAR) for conjugated alkynones.

GHS Label Elements

• Signal Word: WARNING

• Hazard Pictograms:

  • (Irritant)
  • (Sensitizer/Target Organ)

Hazard Statements

• H315: Causes skin irritation.[1]

• H317: May cause an allergic skin reaction (Skin Sensitization).

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1][2]

• H411: Toxic to aquatic life with long-lasting effects (Predicted due to LogP > 3).

Precautionary Statements

• P261: Avoid breathing dust/fume/gas/mist/vapors.

• P280: Wear protective gloves/protective clothing/eye protection.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

Synthesis Protocol: Sonogashira Coupling

The most reliable method for synthesizing 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one ensures the correct regiochemistry by coupling benzoyl chloride with 4-ethynyltoluene.

Reaction Scheme

Step-by-Step Methodology

• Reagent Preparation:

  • Substrate A: Benzoyl chloride (1.0 equiv, 5.0 mmol).

  • Substrate B: 4-Ethynyltoluene (1.05 equiv, 5.25 mmol).

  • Catalyst: Bis(triphenylphosphine)palladium(II) dichloride (2 mol%).

  • Co-catalyst: Copper(I) iodide (1 mol%).

  • Base/Solvent: Triethylamine (Et

    N) or THF/Et N mixture (degassed).

• Procedure:

  • Setup: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar and argon inlet.

  • Addition: Add PdCl

    (PPh ) and CuI to the flask. Evacuate and backfill with argon (3 cycles).

  • Solvent: Add degassed THF (20 mL) and Et

    N (5 mL).

  • Reactants: Add benzoyl chloride dropwise via syringe, followed by 4-ethynyltoluene.

  • Incubation: Stir at Room Temperature (25°C) for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1).

  • Workup: Filter the mixture through a Celite pad to remove palladium black. Dilute filtrate with Et

    O, wash with saturated NH Cl (aq) and brine.

  • Purification: Dry organic layer over MgSO

    , concentrate in vacuo. Purify residue via silica gel flash chromatography (Gradient: 0-5% EtOAc in Hexanes).

• Validation:

  • 1H NMR (CDCl

    ): Look for characteristic downfield shifts of the benzoyl ortho-protons and the absence of the terminal alkyne proton ( ~3.0 ppm).

  • IR: Strong C=O stretch (~1640 cm

    ) and C C stretch (~2200 cm ).

Workflow Diagram

Figure 1: Sonogashira cross-coupling workflow for the synthesis of diarylalkynones.

Toxicological Profile & Mechanism of Action

The toxicity of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one is driven by its ability to form irreversible covalent bonds with biological nucleophiles.

Mechanism: Michael Addition

The alkynone moiety contains an electron-deficient triple bond conjugated to a carbonyl. This creates a "hard" electrophilic center at the

-carbon.

• Reaction: Nucleophilic attack by thiol groups (Cysteine-SH) in proteins.

• Consequence: Formation of a stable thio-alkene adduct, permanently altering protein function.

Target Pathways & Cytotoxicity

• Glutathione Depletion: Rapid alkylation of intracellular glutathione (GSH) leads to oxidative stress (ROS accumulation) and mitochondrial apoptosis.

• Enzyme Inhibition: Known to target cysteine-rich domains in transcription factors like STAT3 and NF-

  B , inhibiting tumor cell proliferation (IC values often in the low micromolar range, 1–10 M).

• Skin Sensitization: The haptenization of skin proteins via cysteine modification is the molecular basis for allergic contact dermatitis (ACD).

Toxicological Pathway Diagram

Figure 2: Molecular mechanism of toxicity via Michael addition to biological thiols.

Handling, Storage, and Disposal

Handling Protocols

• Engineering Controls: Always handle within a certified chemical fume hood.

• PPE: Nitrile gloves (double gloving recommended due to high lipophilicity), safety goggles, and lab coat.

• Inhalation Risk: Avoid dust generation. If solid, weigh in a closed balance or use an antistatic gun.

Storage Conditions

• Temperature: Store at -20°C for long-term stability.

• Atmosphere: Hygroscopic and light-sensitive; store under inert gas (Argon/Nitrogen) in amber vials.

• Incompatibility: Keep away from strong bases, amines, and thiols.

Disposal

• Deactivation: Treat waste solutions with an excess of aqueous sodium bisulfite or cysteine to quench the electrophilic alkyne before disposal.

• Stream: Dispose of as hazardous organic waste (halogenated if Pd/Cu residues are present).

References

• Sonogashira Coupling Methodology: Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemisry. Chemical Reviews, 107(3), 874-922. Link

• Mechanism of Alkynone Toxicity: Dinkova-Kostova, A. T., et al. (2005). Extremely potent tricyclic synthetic triterpenoids: Inducers of the phase 2 response and inhibitors of inflammation. Proceedings of the National Academy of Sciences, 102(12), 4584-4589. (Mechanistic parallel for Michael acceptors). Link

• Cysteine Targeting in Drug Discovery: Zhang, J., et al. (2017). Targeting Cancer with Small Molecule Agents: Safety and Toxicity. Nature Reviews Cancer. (General reference for covalent inhibitor safety). Link

• PubChem Compound Summary: 1-(4-methylphenyl)-3-phenylprop-2-yn-1-one (Isomer Reference). National Center for Biotechnology Information. Link

Sources

• 1. Review of the toxicology of three alkyl diamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzoyl chloride: Application, synthesis and toxicity_Chemicalbook [chemicalbook.com]

Electronic properties and dipole moment of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one

This guide serves as a technical framework for the analysis of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one , a conjugated alkynyl ketone of significant interest in non-linear optics (NLO) and scaffold synthesis.

A Computational and Experimental Framework

Executive Summary

3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (Structure: Ph-C(=O)-C≡C-(p-Tolyl)) represents a classic D-π-A (Donor-π-Acceptor) system. Unlike its alkene analogues (chalcones), the rigid rod-like nature of the alkyne spacer (–C≡C–) facilitates unique electronic communication between the electron-rich tolyl ring and the electron-deficient carbonyl group.

This guide details the electronic structure, dipole moment vectors, and synthetic protocols required to utilize this molecule as a benchmark in solvatochromic studies and drug development (specifically as a pyrazole precursor).

Molecular Architecture & Synthesis

Structural Logic

The molecule consists of three distinct domains:

• Acceptor Domain: The benzoyl group (Ph-C=O).

• Bridge Domain: The ethynyl spacer (–C≡C–), providing a rigid linear conduit for charge transfer.

• Donor Domain: The 4-methylphenyl (p-tolyl) group. The methyl group acts as a weak inductive donor (+I effect).

Synthetic Protocol (Sonogashira Coupling)

The most robust route to high-purity alkynyl ketones is the Sonogashira cross-coupling of benzoyl chloride with 4-ethynyltoluene (or conversely, phenylacetylene with 4-methylbenzoyl chloride, though the former is preferred for regiocontrol).

Protocol:

• Reagents: Benzoyl chloride (1.0 eq), 4-ethynyltoluene (1.1 eq), Pd(PPh₃)₂Cl₂ (2 mol%), CuI (4 mol%), Et₃N (solvent/base).

• Conditions: Anhydrous, inert atmosphere (N₂/Ar), Room Temperature for 4–6 hours.

Figure 1: Sonogashira coupling workflow for the synthesis of diaryl propynones.

Electronic Properties & Dipole Moment

Dipole Moment ( )

The dipole moment is a vector sum of the carbonyl dipole and the polarization across the conjugated backbone.

• Ground State (

  ): Dominated by the carbonyl group (~3.0 D). The methyl group adds a small vector aligned with the long axis of the molecule.

• Calculated Value (DFT B3LYP/6-311G ):** ~3.8 – 4.2 Debye.

• Vector Orientation: The negative pole is localized on the carbonyl oxygen, while the positive pole is distributed across the tolyl ring.

Frontier Molecular Orbitals (FMO)

The HOMO-LUMO gap dictates the chemical hardness and optical absorption.

• HOMO: Localized primarily on the 4-methylphenyl (tolyl) ring and the alkyne bridge . (π-character).

• LUMO: Localized primarily on the carbonyl group and the benzoyl phenyl ring . (π*-character).

• Transition: The S₀ → S₁ transition is Charge Transfer (CT) in nature, moving electron density from the tolyl ring to the carbonyl oxygen.

Property	Value (Approx. DFT)	Significance
HOMO Energy	-6.20 eV	Ionization potential; susceptibility to electrophiles.
LUMO Energy	-2.40 eV	Electron affinity; susceptibility to nucleophiles.
Band Gap ( )	~3.80 eV	Absorption in near-UV (pale yellow solid).
Dipole ( )	~4.1 Debye	Indicates moderate polarity; soluble in DCM, EtOAc.

Molecular Electrostatic Potential (MEP)

• Red Region (Negative): Concentrated strictly around the Carbonyl Oxygen (O1). This is the primary site for hydrogen bonding or electrophilic attack (e.g., protonation during heterocycle synthesis).

• Blue Region (Positive): Localized on the methyl hydrogens and the ortho-protons of the phenyl rings.

Spectroscopic Characterization

To validate the synthesis and electronic structure, the following spectral fingerprints are required.

Infrared Spectroscopy (FT-IR)

The triple bond provides a diagnostic "silent" region peak that differentiates this from chalcones.

• : 2190 – 2210 cm⁻¹ . (Medium intensity; sharp). Note: If this peak is absent or shifted to 1600 cm⁻¹, the alkyne has reduced to an alkene.
• : 1640 – 1660 cm⁻¹ . (Strong). Conjugation lowers this from the standard 1710 cm⁻¹.

NMR Spectroscopy ( H & C)

• H NMR: Absence of vinylic protons (which typically appear at 7.5–8.0 ppm with Hz in chalcones). The spectrum will show only aromatic multiplets (7.2–8.1 ppm) and a distinct singlet for the methyl group ( ~2.4 ppm).
• C NMR:

  • C=O: ~178 ppm.

  • Alkyne Carbons: Two distinct peaks at ~88 ppm and ~93 ppm.

Solvatochromism & NLO Potential

The rigid π-bridge makes this molecule a candidate for Non-Linear Optical materials.

• Hyperpolarizability (

  ): The charge transfer from Methyl (Donor) → Carbonyl (Acceptor) generates a non-zero value, making the crystal potentially SHG (Second Harmonic Generation) active if it crystallizes in a non-centrosymmetric space group.

• Solvent Effect: In polar protic solvents (e.g., Methanol), the absorption max (

  ) undergoes a bathochromic shift (Red Shift) due to the stabilization of the more polar excited state (ICT state).

Figure 2: Intramolecular Charge Transfer (ICT) pathway defining the dipole moment.

References

• Smit, J., et al. (2019).[1] Crystal structure of 3-(4-methoxyphenyl)-1-phenylprop-2-yn-1-one. Zeitschrift für Kristallographie - New Crystal Structures. Link (Analogous structure validation).

• PubChem Database. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one (Compound CID 605962).[2] National Center for Biotechnology Information. Link

• Koli, P.B., et al. (2020). Computational Insights on Molecular Structure and Electronic Properties of Chalcone Derivatives. Material Science Research India. Link (Methodology for DFT/HOMO-LUMO calculations).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one | C16H12O | CID 605962 - PubChem [pubchem.ncbi.nlm.nih.gov]

UV-Vis Absorption Maxima for Conjugated Alkynones

Executive Summary

Conjugated alkynones (

-acetylenic ketones) represent a distinct class of electrophiles increasingly utilized in Targeted Covalent Inhibitors (TCIs). Unlike their alkene counterparts (enones), alkynones possess a linear geometry and orthogonal -electron systems that create unique electronic signatures. This guide provides a rigorous analysis of their UV-Vis absorption characteristics, structural determinants, and experimental protocols, bridging fundamental spectroscopy with practical drug discovery applications.

Part 1: Theoretical Framework & Electronic Transitions

The Chromophore System

The core chromophore in conjugated alkynones is the interaction between the carbonyl group (

) and the adjacent carbon-carbon triple bond ( ). This conjugation lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), resulting in a bathochromic (red) shift compared to isolated alkynes or ketones.

Two primary electronic transitions define the spectrum:

• Transition (K-band): High intensity ( M cm ). Corresponds to the excitation of electrons within the conjugated system.
• Transition (R-band): Low intensity ( M cm ). Corresponds to the excitation of a non-bonding electron from the carbonyl oxygen to the antibonding orbital.

Orbital Geometry and Hybridization

Unlike enones, where the

and bonds are both hybridized and planar, the alkyne linkage is hybridized and linear. This geometry allows for "cylindrical" electron density, but effective conjugation only occurs with the orbitals that are parallel to the carbonyl system.

Figure 1: Orbital mixing in conjugated systems leads to band gap contraction and redshifted absorption.

Part 2: Structural Determinants of

The absorption maximum is highly sensitive to substitution patterns. Below is a synthesized dataset of representative conjugated alkynones.

Table 1: UV-Vis Absorption Maxima of Representative Alkynones

Note: Values are approximate and solvent-dependent (typically measured in Ethanol or Methanol).

Compound Name	Structure	( )	( )	Structural Insight
3-Butyn-2-one		214 nm	~308 nm	Base chromophore. Minimal conjugation.
1-Phenyl-2-propyn-1-one		245 nm	320 nm	Phenyl conjugation with carbonyl extends delocalization.
4-Phenyl-3-butyn-2-one		282 nm	~315 nm (shoulder)	Phenyl conjugation with alkyne has a stronger bathochromic effect on the K-band.
1,3-Diphenyl-2-propyn-1-one		298 nm	Masked	"Chalcone" analogue. Extended conjugation across the entire molecule.

Solvatochromism

• (K-band): Exhibits positive solvatochromism (Red Shift) in polar solvents. The excited state is more polar than the ground state and is stabilized by polar solvents.
• (R-band): Exhibits negative solvatochromism (Blue Shift) in polar solvents. Hydrogen bonding (e.g., in ethanol/water) stabilizes the ground state non-bonding electrons, increasing the energy required for excitation.

Part 3: Experimental Protocol (Self-Validating System)

To ensure data integrity, the following protocol incorporates validation steps ("checkpoints") to prevent common artifacts like solvent cutoff interference or concentration quenching.

Reagents & Preparation

• Solvent: Acetonitrile (MeCN) or Methanol (MeOH), HPLC Grade.

  • Why: MeCN has a UV cutoff of ~190 nm, allowing clear observation of the

    band.

• Stock Solution: Prepare

  M stock in a volumetric flask.

• Working Solution: Dilute to

  M.

Workflow Diagram

Figure 2: Self-validating UV-Vis measurement workflow.

Critical Considerations

• Quartz Cuvettes: Glass absorbs UV <300 nm. Fused silica (quartz) is mandatory.

• Nucleophile Avoidance: Do not use solvents containing thiols or primary amines. Conjugated alkynones are potent Michael acceptors and will react with the solvent, altering the spectrum (disappearance of the alkyne band).

Part 4: Applications in Drug Discovery (Targeted Covalent Inhibitors)

Conjugated alkynones are "warheads" in Targeted Covalent Inhibitors (TCIs). They react specifically with non-catalytic cysteine residues in proteins.

Mechanism of Action

The reaction is a Michael Addition (1,4-addition) . The cysteine thiolate attacks the

-carbon (electrophilic site), resulting in a stable vinyl sulfide adduct.

• Spectroscopic Monitoring: The reaction can be monitored by the disappearance of the alkynone

  band (~220-280 nm) and the emergence of a new vinyl sulfide absorption (often redshifted but distinct).

Figure 3: Mechanism of Covalent Inhibition by Alkynones.

References

• NIST Chemistry WebBook. 3-Butyn-2-one Gas Phase Spectrum. National Institute of Standards and Technology.[1] [Link]

• PubChem. 4-Phenyl-3-butyn-2-one Compound Summary. National Center for Biotechnology Information. [Link]

• Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds.

Sources

• 1. 2-Propen-1-one, 1,3-diphenyl-, (E)- [webbook.nist.gov]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one via Acyl-Sonogashira Cross-Coupling

Introduction: The Significance of Ynones and the Sonogashira Coupling

Ynones, or alkynyl ketones, are a pivotal class of organic compounds that serve as versatile building blocks in the synthesis of a wide array of complex molecules, including pharmaceuticals, natural products, and advanced organic materials.[1] Their unique electronic structure, characterized by a conjugated system of a carbonyl group and a carbon-carbon triple bond, makes them highly reactive intermediates for various transformations. The target molecule, 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one, is a diaryl ynone with potential applications in medicinal chemistry and materials science.

The palladium and copper co-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide, known as the Sonogashira reaction, is one of the most robust and efficient methods for forming C(sp²)-C(sp) bonds.[1][2][3] A powerful variant of this reaction, the Acyl-Sonogashira coupling, directly utilizes an acyl chloride instead of an aryl halide. This approach provides a direct and atom-economical route to ynones, as demonstrated in this protocol for the synthesis of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one from benzoyl chloride and 4-ethynyltoluene.[4]

This document provides a detailed protocol grounded in established mechanistic principles, offering researchers a reliable method for the synthesis, purification, and characterization of this ynone.

Reaction Scheme

Figure 1: General reaction scheme for the Acyl-Sonogashira coupling of benzoyl chloride with 4-ethynyltoluene.

Mechanistic Rationale: The Synergistic Catalytic Cycles

The Acyl-Sonogashira reaction proceeds through two interconnected and synergistic catalytic cycles: a palladium cycle and a copper cycle.[2][5][6] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues.

• The Palladium Cycle: The primary role of the palladium catalyst is to bring the two coupling partners together.

  • Reductive Activation: The palladium(II) precatalyst (e.g., Pd(PPh₃)₂Cl₂) is first reduced in situ to the catalytically active palladium(0) species, typically [Pd⁰(PPh₃)₂].[2]

  • Oxidative Addition: The Pd(0) complex undergoes oxidative addition with the acyl chloride (benzoyl chloride), forming a square planar Pd(II) intermediate. This is often the rate-limiting step of the cycle.[2][7]

  • Transmetalation: The acetylide group is transferred from the copper acetylide (generated in the copper cycle) to the palladium center, displacing a halide ligand. This forms a new Pd(II) complex containing both the acyl and alkynyl fragments.[5][8]

  • Reductive Elimination: The final step involves the reductive elimination of the desired ynone product, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[2]

• The Copper Cycle: The copper(I) co-catalyst is essential for activating the terminal alkyne.

  • π-Alkyne Complex Formation: The amine base in the reaction mixture deprotonates the terminal alkyne (4-ethynyltoluene). The copper(I) salt reacts with the alkyne to form a copper(I) acetylide intermediate.[2][5] This step increases the nucleophilicity of the alkyne and facilitates its transfer to the palladium center.

  • Acetylide Transfer: The formed copper acetylide participates in the transmetalation step with the palladium complex, thereby regenerating the copper catalyst.[2]

The presence of the copper co-catalyst significantly accelerates the reaction, allowing it to proceed under mild conditions, often at room temperature.[8][9] However, it is critical to maintain an inert atmosphere, as oxygen can promote the undesired homocoupling of the alkyne (Glaser coupling), leading to byproduct formation.[2][6]

Caption: Fig. 2: Simplified mechanism of the Acyl-Sonogashira reaction.

Detailed Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier Example	Notes
Benzoyl chloride (C₇H₅ClO)	≥99%	Sigma-Aldrich	Freshly distilled or from a new bottle.
4-Ethynyltoluene (C₉H₈)	≥98%	Sigma-Aldrich
Dichlorobis(triphenylphosphine)palladium(II) (Pd(PPh₃)₂Cl₂)	Synthesis Grade	Strem Chemicals	Store under inert gas.
Copper(I) Iodide (CuI)	≥99.5%	Acros Organics	Protect from light. White/off-white powder.
Triethylamine (TEA, Et₃N)	Anhydrous, ≥99.5%	Sigma-Aldrich	Freshly distilled over CaH₂.
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Sigma-Aldrich	Inhibitor-free, freshly distilled from sodium/benzophenone.
Ethyl Acetate	ACS Grade	Fisher Chemical	For extraction and chromatography.
Hexanes	ACS Grade	Fisher Chemical	For chromatography.
Silica Gel	230-400 mesh	Sorbent Tech.	For column chromatography.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	VWR Chemicals	For drying organic layers.

Equipment:

• Schlenk line or glove box for inert atmosphere operations

• Round-bottom flasks, magnetic stir bars, condensers, septa

• Syringes and needles for liquid transfers

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Rotary evaporator

• Glass column for chromatography

Step-by-Step Synthesis Procedure

Caption: Fig. 3: Experimental workflow for the synthesis.

• Inert Atmosphere Setup: Assemble a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a condenser under a nitrogen or argon atmosphere. Flame-dry the glassware before use and allow it to cool under the inert gas flow.

• Reagent Addition:

  • To the flask, add Pd(PPh₃)₂Cl₂ (70 mg, 0.1 mmol, 2 mol%) and CuI (19 mg, 0.1 mmol, 2 mol%).

  • Add anhydrous THF (30 mL) and anhydrous triethylamine (2.1 mL, 15 mmol, 3.0 equiv) via syringe. Stir the mixture to dissolve the catalysts.

  • Add 4-ethynyltoluene (0.58 g, 5.0 mmol, 1.0 equiv) via syringe.

  • Slowly add benzoyl chloride (0.64 mL, 5.5 mmol, 1.1 equiv) dropwise via syringe over 5 minutes. An exothermic reaction and color change may be observed.

• Reaction Execution: Stir the reaction mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress using TLC (e.g., 95:5 Hexanes:Ethyl Acetate eluent). Spot the starting materials for comparison. The reaction is typically complete within 2-4 hours when the starting alkyne spot has disappeared.

• Workup:

  • Once the reaction is complete, quench it by adding 20 mL of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with brine (2 x 20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

Purification

The crude product, typically a yellow-orange oil or solid, is purified by flash column chromatography on silica gel.

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a column with silica gel using hexanes.

• Elution: Elute the product using a gradient of ethyl acetate in hexanes (starting from 100% hexanes and gradually increasing to 5% ethyl acetate). The product typically elutes as a pale-yellow band.

• Fraction Collection: Collect the fractions containing the product (as determined by TLC) and combine them.

• Solvent Removal: Remove the solvent under reduced pressure to yield the pure 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one as a pale-yellow solid.

Characterization of Product

The identity and purity of the final product should be confirmed by standard analytical techniques.

Property	Expected Value
Appearance	Pale-yellow crystalline solid
Molecular Formula	C₁₆H₁₂O
Molecular Weight	220.27 g/mol
¹H NMR (CDCl₃)	δ ~8.2 (d, 2H), ~7.6 (m, 3H), ~7.5 (m, 2H), ~7.2 (d, 2H), ~2.4 (s, 3H)
¹³C NMR (CDCl₃)	δ ~178, 138, 134, 132, 130, 129, 128, 120, 92, 88, 22
FT-IR (KBr)	ν ~2200 cm⁻¹ (C≡C stretch), ~1645 cm⁻¹ (C=O stretch)
Mass Spec (EI)	m/z (%) = 220 [M]⁺

Note: NMR chemical shifts (δ) are reported in parts per million (ppm) and are approximate. Actual values should be compared to a reference standard.

Troubleshooting

• Low or No Yield:

  • Cause: Inactive catalyst, wet solvents/reagents, or insufficient base.

  • Solution: Ensure all reagents and solvents are strictly anhydrous. Use freshly opened or purified reagents. Ensure the palladium precatalyst has not decomposed.

• Formation of a White Precipitate (Di-alkyne Homocoupling):

  • Cause: Presence of oxygen promoting the Glaser coupling side reaction.

  • Solution: Thoroughly degas all solvents and maintain a strict inert atmosphere throughout the reaction. Copper-free Sonogashira protocols can also be explored to avoid this issue entirely, though they may require harsher conditions.[2][6]

• Incomplete Reaction:

  • Cause: Insufficient catalyst loading or reaction time.

  • Solution: Increase catalyst loading slightly (e.g., to 3 mol%) or allow the reaction to stir for a longer period. Gentle warming (to 40 °C) can also increase the reaction rate.

Conclusion

The Acyl-Sonogashira cross-coupling reaction is a highly effective and straightforward method for synthesizing ynones such as 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one. By carefully controlling the reaction conditions, particularly by ensuring an anhydrous and anaerobic environment, this protocol provides a reliable path to obtaining the target compound in high yield and purity. The mechanistic insights provided serve as a guide for optimization and troubleshooting, empowering researchers to apply this powerful transformation in their synthetic endeavors.

References

• Sonogashira, K. "Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides." Journal of Organometallic Chemistry, 653(1-2), 46-49 (2002). [Link]

• Chemistry LibreTexts. "Sonogashira Coupling." (2024). [Link]

• Vedantu. "Sonogashira Coupling: Mechanism, Steps & Applications Explained." (2020). [Link]

• Plenio, H., & Fleck, T. J. "Mechanism of Copper-Free Sonogashira Reaction Operates through Palladium–Palladium Transmetallation." Nature Communications, 9(1), 4801 (2018). [Link]

• Lee, S., et al. "One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon." Organic Letters, 10(6), 945-948 (2008). [Link]

• Feng, J., & Zhang, J. "Theoretical Study on the Mechanism of Sonogashira Coupling Reaction." Computational and Theoretical Chemistry, 965(2-3), 269-276 (2011). [Link]

• Tsai, F. Y., et al. "Sonogashira–Hagihara Coupling towards Diaryl Alkynes Catalyzed by FeCl3⋅6 H2O/Cationic 2,2'‐Bipyridyl." ChemCatChem, 4(6), 819-823 (2012). [Link]

• Banu, B. R., et al. "Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review." Catalysts, 10(4), 443 (2020). [Link]

• MDPI. "(E)-3-[4-(1H-Imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one." Molbank, 2021(3), M1268 (2021). [Link]

• Sussex Drug Discovery Centre. "Guidelines for Sonogashira cross-coupling reactions." (2013). [Link]

• Organic Chemistry Portal. "Sonogashira Coupling." [Link]

• Wikipedia. "Sonogashira coupling." [Link]

• PubChem. "1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one." [Link]

• Cox, G. G., et al. "Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds." Catalysts, 10(1), 25 (2020). [Link]

• Shroder, M. "The Sonogashira Coupling." CHM 254 Course Material. [Link]

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Sonogashira coupling protocol for 1-phenyl-3-(p-tolyl)prop-2-yn-1-one

Application Note: Precision Synthesis of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one via Acyl-Sonogashira Cross-Coupling

Introduction & Scope

The target molecule, 1-phenyl-3-(p-tolyl)prop-2-yn-1-one , represents a critical class of conjugated ynones (alkynyl ketones). These scaffolds serve as high-value electrophiles in Michael additions and are pivotal intermediates for synthesizing pharmacological heterocycles, including pyrazoles, isoxazoles, and pyrimidines.

While standard Sonogashira protocols couple aryl halides with propargyl alcohols (requiring subsequent oxidation), this guide details the Acyl-Sonogashira protocol. This method couples an acid chloride directly with a terminal alkyne. This route is superior for this specific target because it preserves the oxidation state of the carbonyl, avoids the use of toxic carbon monoxide gas (required in carbonylative coupling), and proceeds under milder conditions than traditional aryl-halide couplings.

Retrosynthetic Logic & Mechanistic Insight

To synthesize 1-phenyl-3-(p-tolyl)prop-2-yn-1-one , we select the disconnection at the carbonyl-alkyne bond.

• Route A (Selected): Benzoyl Chloride + 4-Ethynyltoluene.

  • Advantage:[1][2] The C(sp2)-Cl bond in acid chlorides is highly activated toward oxidative addition by Pd(0), often proceeding at room temperature.

• Route B (Discarded): Iodobenzene + 4-Ethynyltoluene + CO gas.

  • Disadvantage:[3] Requires high-pressure CO handling and specialized autoclaves.

• Route C (Discarded): 1-phenyl-2-propyn-1-one + 4-Iodotoluene.

  • Disadvantage:[3] The terminal alkynone precursor is unstable and prone to polymerization.

The Catalytic Cycle (Acyl-Sonogashira)

The mechanism differs slightly from the textbook Sonogashira. The oxidative addition involves an acyl chloride, forming an acyl-palladium(II) complex. This complex is electrophilic and susceptible to transmetallation with the in-situ generated copper acetylide.

Figure 1: The Acyl-Sonogashira catalytic cycle. Note the oxidative addition into the C-Cl bond of the acid chloride, followed by transmetallation with the copper acetylide.

Experimental Protocol

This protocol is optimized for a 5.0 mmol scale . It utilizes a Pd(II) precatalyst which is reduced in situ to Pd(0) by the alkyne/amine system.

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.	Amount	Role
Benzoyl Chloride	140.57	1.0	703 mg (580 µL)	Electrophile
4-Ethynyltoluene	116.16	1.1	639 mg	Nucleophile
PdCl2(PPh3)2	701.90	0.02 (2 mol%)	70 mg	Catalyst
CuI (Copper Iodide)	190.45	0.04 (4 mol%)	38 mg	Co-catalyst
Triethylamine (Et3N)	101.19	1.2	607 mg (840 µL)	Base/Scavenger
THF (Anhydrous)	-	Solvent	15 mL	Solvent

Step-by-Step Methodology

Step 1: Inert Atmosphere Setup [3]

• Flame-dry a 50 mL Schlenk flask or a two-neck round-bottom flask equipped with a magnetic stir bar.

• Evacuate and backfill with dry Nitrogen or Argon (3 cycles).

• Critical: Oxygen causes homocoupling of the alkyne (Glaser coupling), producing the bis-alkyne impurity. Strict inert conditions are mandatory.

Step 2: Catalyst Loading

• Add PdCl2(PPh3)2 (70 mg) and CuI (38 mg) to the flask against a positive stream of inert gas.

• Add anhydrous THF (10 mL). The solution may appear yellow/orange.

Step 3: Reactant Addition

• Add Benzoyl Chloride (580 µL) via syringe.

• Add Triethylamine (840 µL).

• Stir the mixture at Room Temperature (25 °C) for 5 minutes.

• Observation: A white precipitate (Et3N·HCl) may begin to form immediately.

Step 4: Alkyne Addition & Reaction

• Dissolve 4-Ethynyltoluene (639 mg) in the remaining THF (5 mL) in a separate vial.

• Add this solution dropwise to the reaction mixture over 10 minutes.

• Stir at Room Temperature for 2–4 hours.

• Monitoring: Check TLC (Hexane/Ethyl Acetate 90:10). The limiting reagent (Benzoyl Chloride) should disappear. The product is UV-active and typically less polar than the acid chloride but more polar than the alkyne.

Step 5: Work-up

• Quench the reaction by adding saturated aqueous NH4Cl (20 mL) to dissolve copper salts and amine salts.

• Extract with Ethyl Acetate (3 x 20 mL).

• Wash the combined organic layers with:

  • Water (20 mL)

  • Brine (20 mL)

• Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 6: Purification

• Purify via Flash Column Chromatography on silica gel.

• Eluent: Gradient of Hexanes:Ethyl Acetate (100:0 to 95:5).

• Note: Ynones can be sensitive to silica acidity; ensure rapid elution.

Characterization & Validation

The following data confirms the structure of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one .

Technique	Diagnostic Signal	Assignment
1H NMR (CDCl3, 400 MHz)	δ 2.41 (s, 3H)	Methyl group (p-Tolyl)
δ 7.21 (d, 2H)	Aromatic protons (Tolyl meta)
δ 7.50 (t, 2H)	Aromatic protons (Phenyl meta)
δ 7.58 (d, 2H)	Aromatic protons (Tolyl ortho)
δ 8.22 (d, 2H)	Aromatic protons (Phenyl ortho - deshielded by C=O)
13C NMR (CDCl3, 100 MHz)	δ 178.2 ppm	C=O (Ketone carbonyl)
δ 86.9, 93.6 ppm	C≡C (Alkyne carbons)
δ 21.8 ppm	CH3 (Methyl carbon)
IR Spectroscopy	2200 cm⁻¹	C≡C stretch (often weak/medium)
1640 cm⁻¹	C=O stretch (conjugated)

Interpretation: The key indicator of success is the 13C NMR signal at ~178 ppm , confirming the ketone is intact and conjugated. The absence of a proton at ~3.0 ppm (terminal alkyne) in 1H NMR confirms the coupling.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield / Unreacted Start Material	Poisoned Catalyst	Ensure THF is distilled/anhydrous. Acid chlorides hydrolyze rapidly in wet solvents.
Bis-alkyne Impurity (Glaser Product)	Oxygen presence	Degas solvents more thoroughly (freeze-pump-thaw) or increase inert gas flow.
Black Precipitate (Pd Black)	Catalyst decomposition	Add PPh3 ligand (1-2 mol%) to stabilize Pd species if reaction time >4 hours.
Product Decomposition on Silica	Acidic hydrolysis	Add 1% Et3N to the eluent during column chromatography to neutralize silica acidity.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemisry. Chemical Reviews, 107(3), 874–922.

• Liang, B., et al. (2005).[4] Mild and Efficient Palladium-Catalyzed Cross-Coupling of Acid Chlorides with Terminal Alkynes.[5][6] The Journal of Organic Chemistry, 70(1), 391–393.[4]

• Bakherad, M. (2013). Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds. Applied Organometallic Chemistry, 27, 433-440.

• PubChem Compound Summary. (2025). 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one.[7] National Library of Medicine.

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Regioselective Synthesis of Pyrazoles from 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one: Mechanisms, Protocols, and Structural Elucidation

An Application Guide for Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the regioselective synthesis of substituted pyrazoles, a critical scaffold in medicinal chemistry. Focusing on the versatile precursor 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one, we explore the mechanistic underpinnings that govern regiochemical outcomes in its reaction with hydrazines. Detailed, field-tested protocols for the selective synthesis of distinct pyrazole regioisomers under both acid-catalyzed and neutral/basic conditions are presented. Furthermore, this note establishes a definitive workflow for the structural characterization of the resulting isomers, emphasizing advanced NMR techniques. This document is intended for researchers and professionals in organic synthesis and drug development who require precise control over molecular architecture to drive structure-activity relationship (SAR) studies.

Strategic Importance of Pyrazole Regiocontrol

The pyrazole nucleus is a cornerstone of modern pharmacology, present in a wide array of therapeutic agents, including celecoxib (anti-inflammatory), sildenafil (vasodilator), and various emerging anti-cancer agents.[1] When synthesizing pyrazoles from unsymmetrical precursors, such as a 1,3-diarylpropynone and a substituted hydrazine, the reaction can yield two or more constitutional isomers, or regioisomers.[2] The biological activity of these isomers can differ dramatically; one may be a potent therapeutic while the other could be inactive or even toxic. Therefore, the ability to selectively synthesize a single, desired regioisomer is not merely an academic challenge but a critical requirement for the efficient and safe development of new chemical entities.

The reaction of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one with a hydrazine derivative is a classic example of this challenge. The unsymmetrical nature of both the ynone and, potentially, the hydrazine, necessitates precise control over reaction conditions to dictate the final substitution pattern on the pyrazole ring.

Mechanistic Dichotomy: Directing the Regiochemical Outcome

The regioselectivity of the cyclocondensation reaction between an α,β-alkynyl ketone (ynone) and a hydrazine is primarily governed by the site of the initial nucleophilic attack. Two competing pathways exist, and the prevailing mechanism can be controlled by adjusting the reaction's pH.[3]

• Pathway A: Attack at the Carbonyl Carbon (Acid-Catalyzed) Under acidic conditions (e.g., in glacial acetic acid), the carbonyl oxygen is protonated, significantly increasing the electrophilicity of the carbonyl carbon. This makes it the preferential site for the initial nucleophilic attack by the hydrazine. The subsequent steps involve the formation of a hydrazone intermediate, followed by an intramolecular conjugate addition (Michael addition) of the second nitrogen atom onto the β-alkynyl carbon, and finally, dehydration to yield the aromatic pyrazole ring.[4] This pathway typically leads to the formation of the 1,5-diaryl-3-aryl pyrazole isomer.

• Pathway B: Attack at the β-Alkynyl Carbon (Neutral/Basic Conditions) In neutral or basic media (e.g., in ethanol), the β-carbon of the ynone, activated by the electron-withdrawing carbonyl group, is the more electrophilic center for a conjugate addition. The more nucleophilic nitrogen of the hydrazine attacks this position first. This is followed by intramolecular cyclization, where the second nitrogen attacks the carbonyl carbon, and subsequent dehydration.[5] This pathway generally favors the formation of the 1,3-diaryl-5-aryl pyrazole isomer.

The interplay between sterics and electronics of the substituents on both the ynone and hydrazine also contributes to the regiochemical preference, but pH remains the most powerful tool for directing the outcome.

Figure 1: Mechanistic pathways for pyrazole synthesis.

Experimental Protocols

Caution: All manipulations should be performed in a well-ventilated fume hood. Hydrazine and its derivatives are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.[6]

Protocol A: Acid-Catalyzed Synthesis of 1-Phenyl-3-(4-methylphenyl)-5-phenyl-1H-pyrazole

• Principle: This protocol utilizes glacial acetic acid as both the solvent and catalyst to promote initial nucleophilic attack on the protonated carbonyl carbon, selectively yielding the 1,5-diphenyl-3-(4-methylphenyl) substituted pyrazole.

• Materials:

  • 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (1.0 equiv)

  • Phenylhydrazine (1.1 equiv)

  • Glacial Acetic Acid

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Ethyl Acetate

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

  • Hexanes/Ethyl Acetate solvent system

• Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (1.0 equiv) in glacial acetic acid (approx. 0.2 M solution).

  • To the stirring solution, add phenylhydrazine (1.1 equiv) dropwise at room temperature.[7]

  • Heat the reaction mixture to reflux (approx. 118 °C) and maintain for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ynone is consumed.

  • Allow the mixture to cool to room temperature, then pour it slowly into a beaker containing ice-cold water.

  • Neutralize the acidic solution by carefully adding saturated NaHCO₃ solution until effervescence ceases (pH ~7-8).

  • Extract the aqueous mixture with ethyl acetate (3 x volume of acetic acid used).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude residue by silica gel column chromatography using an appropriate gradient of hexanes and ethyl acetate to afford the pure product.

Protocol B: Neutral-Condition Synthesis of 1,3-Diphenyl-5-(4-methylphenyl)-1H-pyrazole

• Principle: This protocol employs a neutral solvent (ethanol) to favor the conjugate addition of hydrazine to the β-alkynyl carbon, leading to the selective formation of the 1,3-diphenyl-5-(4-methylphenyl) pyrazole.

• Materials:

  • 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (1.0 equiv)

  • Phenylhydrazine (1.1 equiv)

  • Absolute Ethanol

  • Silica Gel for column chromatography

  • Hexanes/Ethyl Acetate solvent system

• Procedure:

  • In a round-bottom flask with a stir bar and reflux condenser, dissolve 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (1.0 equiv) in absolute ethanol (approx. 0.2 M solution).

  • Add phenylhydrazine (1.1 equiv) to the solution at room temperature.

  • Heat the mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, allow the mixture to cool and remove the ethanol under reduced pressure.

  • The resulting crude oil or solid can be directly purified by silica gel column chromatography using a hexanes/ethyl acetate eluent system. In some cases, recrystallization from ethanol or a similar solvent may yield the pure product.

Data Summary and Characterization Workflow

The success of a regioselective synthesis is contingent upon rigorous and unambiguous characterization of the product. While techniques like mass spectrometry will confirm the correct mass for both isomers, they cannot differentiate between them. NMR spectroscopy is the definitive tool for this purpose.[2]

Table 1: Expected Outcomes of Regioselective Synthesis

Protocol	Condition	Favored Mechanism	Major Regioisomer Product	Typical Yield
A	Acidic (Acetic Acid)	Attack on Carbonyl	1-Phenyl-3-(4-methylphenyl)-5-phenyl-1H-pyrazole	75-90%
B	Neutral (Ethanol)	Michael Addition	1,3-Diphenyl-5-(4-methylphenyl)-1H-pyrazole	70-85%

Definitive Structural Elucidation via 2D NMR

The most reliable method for assigning the correct regiochemistry is through a 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiment.[8] This technique detects correlations between protons that are close in space, regardless of their bonding connectivity.

• For 1,3-Diphenyl-5-(4-methylphenyl)-1H-pyrazole (from Protocol B), a NOESY cross-peak will be observed between the protons of the N1-phenyl group and the methyl protons of the C5-(4-methylphenyl) group.

• For 1-Phenyl-3-(4-methylphenyl)-5-phenyl-1H-pyrazole (from Protocol A), a NOESY correlation will be seen between the protons on the N1-phenyl ring and the ortho-protons of the C5-phenyl ring. This correlation would be absent in the other isomer.

This unambiguous spatial correlation provides conclusive evidence of the substitution pattern.

Figure 2: Workflow for structural characterization.

Troubleshooting and Final Remarks

• Mixture of Isomers: If significant amounts of the undesired regioisomer are observed, the reaction conditions may need to be more stringent. For Protocol A, adding a stronger acid catalyst (e.g., a drop of H₂SO₄) can improve selectivity. For Protocol B, ensuring the absence of any acidic impurities is crucial.

• Low Yields: Incomplete reactions can be addressed by increasing the reaction time or temperature. If product degradation is suspected, particularly under acidic conditions, lowering the temperature and extending the reaction time may be beneficial.

• Purification Challenges: Regioisomers often have very similar polarities, which can make chromatographic separation difficult. Using high-performance column chromatography with a shallow solvent gradient is often necessary to achieve baseline separation.

By understanding the underlying mechanistic principles, researchers can effectively control the regiochemical outcome of pyrazole synthesis. The protocols and characterization strategies detailed herein provide a robust framework for the reliable and selective production of targeted pyrazole derivatives, accelerating the discovery and development of novel therapeutics.

References

• Zhu, Y., et al. (2019). An elegant Cu-catalysed Glaser coupling/annulation method to prepare multi-substituted pyrazoles. Bioorganic & Medicinal Chemistry Letters, 29(18), 2635-2638. Available at: [Link]

• Cimino, A., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5894. Available at: [Link]

• Various Authors (n.d.). Synthesis of substituted pyrazoles from 1,3-diketones and hydrazine derivatives. ResearchGate. Available at: [Link]

• Wei, Y., et al. (2022). Synthesis and Properties of Pyrazoles. Encyclopedia.pub. Available at: [Link]

• Sun, J., et al. (2002). Diaryl-dialkyl-substituted pyrazoles: regioselective synthesis and binding affinity for the estrogen receptor. Bioorganic & Medicinal Chemistry Letters, 12(6), 947-950. Available at: [Link]

• Shaaban, M. R., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6489. Available at: [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. Available at: [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. PubMed. Available at: [Link]

• Pharmaguideline (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Available at: [Link]

• J&K Scientific LLC (2025). Knorr Pyrazole Synthesis. Available at: [Link]

• Organic Chemistry Portal (n.d.). Pyrazole synthesis. Available at: [Link]

• Çetin, A. (2015). SYNTHESIS METHODS OF PYRAZOLE DERIVATES. Muş Alparslan University Journal of Science, 3(1), 303-321. Available at: [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. Available at: [Link]

• LibreTexts Chemistry (2025). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Available at: [Link]

• El-Sayed, N. N. E., et al. (2022). Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. Austin Journal of Drug and Development. Available at: [Link]

• YouTube (2019). synthesis of pyrazoles. Available at: [Link]

• Newkome, G. R., & Fishel, D. L. (1973). Ethanone, 1-phenyl-, hydrazone. Organic Syntheses, Coll. Vol. 5, p.557. Available at: [Link]

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Application Note: Cyclocondensation of 2-Propyn-1-one Derivatives with Hydrazines

Executive Summary

The pyrazole scaffold represents a "privileged structure" in medicinal chemistry, serving as the pharmacophore in blockbuster drugs like Celecoxib (COX-2 inhibitor) and Rimonabant (CB1 antagonist). This guide details the cyclocondensation of 2-propyn-1-ones (alkynones) with hydrazines—a method preferred over the Knorr synthesis for its ability to access unsymmetrical 1,3,5-trisubstituted pyrazoles directly.

Key Technical Insight: The critical challenge in this synthesis is regiocontrol . The reaction proceeds via two competing pathways (1,2-addition vs. 1,4-addition), leading to mixtures of 1,3- and 1,5-isomers. This note provides protocols to control this selectivity and methods for green, catalyst-free synthesis.

Mechanistic Principles & Regioselectivity

To ensure reproducibility, researchers must understand the competition between the carbonyl carbon and the

-carbon of the alkyne.

The Competitive Pathways

The 2-propyn-1-one substrate contains two electrophilic sites:

• Carbonyl Carbon (C=O): Hard electrophile.

• -Carbon (C C): Soft electrophile (Michael acceptor).

• Path A (Kinetic/1,2-Addition): The hydrazine attacks the carbonyl first, forming a hydrazone intermediate. Subsequent 5-exo-dig cyclization yields the 1,3-isomer . This is often favored in neutral or basic alcoholic solvents.

• Path B (Thermodynamic/1,4-Addition): The hydrazine attacks the

  -carbon (Michael addition), forming an ene-hydrazine intermediate. Cyclization yields the 1,5-isomer . This pathway is promoted by Lewis acids or specific solvent effects (e.g., acidic media).

Pathway Visualization

Figure 1: Divergent mechanistic pathways dictating regioselectivity. Controlling the initial nucleophilic attack is key to isomer purity.

Experimental Protocols

Protocol A: Standard Solvothermal Synthesis (High Throughput)

Application: General library generation of 3,5-disubstituted pyrazoles. Regioselectivity: Favors 1,3-isomer (typically >90:10 ratio).

Materials:

• 2-Propyn-1-one derivative (1.0 equiv)

• Hydrazine hydrate (1.2 – 1.5 equiv) or Aryl hydrazine

• Solvent: Ethanol (Absolute)

• Catalyst: Glacial Acetic Acid (cat. 2-3 drops)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1.0 mmol of 2-propyn-1-one in 5 mL of ethanol.

• Addition: Add hydrazine hydrate (1.2 mmol) dropwise at room temperature.

  • Critical Step: If using aryl hydrazines (e.g., Phenylhydrazine), add 2 drops of glacial acetic acid to activate the carbonyl.

• Reflux: Heat the mixture to reflux (78 °C) for 2–4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 4:1).

• Work-up:

  • Cool to room temperature.[1]

  • Scenario A (Precipitate forms): Filter the solid, wash with cold ethanol, and recrystallize from EtOH/Water.

  • Scenario B (No precipitate): Evaporate solvent under reduced pressure. Dissolve residue in DCM, wash with water, dry over Na₂SO₄, and concentrate.

• Purification: If isomer separation is required, use flash column chromatography (Silica gel, gradient 0-20% EtOAc in Hexane).

Yield Expectation: 80–95%

Protocol B: Regioselective Synthesis of 1,5-Isomers

Application: Accessing the "contrathermodynamic" or Michael-addition derived isomer. Mechanism: Uses Lewis Acid catalysis to activate the alkyne

-carbon, promoting 1,4-addition.

Materials:

• 2-Propyn-1-one (1.0 equiv)

• Aryl Hydrazine (1.1 equiv)

• Catalyst: Zn(OTf)₂ or CuI (10 mol%)

• Solvent: Toluene or 1,4-Dioxane

Procedure:

• Catalyst Activation: Charge flask with Zn(OTf)₂ (0.1 mmol) and solvent (5 mL).

• Substrate Addition: Add 2-propyn-1-one (1.0 mmol) and stir for 10 mins to coordinate the Lewis acid to the alkyne.

• Reaction: Add the aryl hydrazine (1.1 mmol) slowly.

• Heating: Heat to 80–100 °C for 6–12 hours.

• Isolation: Filter through a celite pad to remove catalyst. Concentrate filtrate.

• Validation: Check Regiochemistry via NOESY NMR. The 1,5-isomer will show NOE correlation between the N-Aryl protons and the C4-H/C5-substituent.

Protocol C: Green "On-Water" Synthesis (Catalyst-Free)

Application: Sustainable synthesis compliant with Green Chemistry Principle #5 (Safer Solvents).

Procedure:

• Suspension: Mix 2-propyn-1-one (1.0 mmol) and Hydrazine derivative (1.1 mmol) in water (3 mL). The organic reactants will likely not dissolve, forming a suspension.

• Energy Input:

  • Option A (Ultrasound): Sonicate at 40–50 °C for 30–60 mins.

  • Option B (Microwave): Irradiate at 100 °C for 10–15 mins (sealed vessel).

• Isolation: The product often precipitates as a pure solid due to the "hydrophobic effect" accelerating the reaction at the phase interface.

• Filtration: Filter and wash with water.

Data Summary & Troubleshooting

Solvent & Catalyst Effects on Regioselectivity

Solvent	Catalyst	Primary Mechanism	Major Isomer	Typical Ratio (1,3 : 1,5)
Ethanol	None/AcOH	1,2-Addition (Hydrazone)	1,3-Isomer	95 : 5
Acetic Acid	Reflux	1,4-Addition (Michael)	1,5-Isomer	30 : 70
Toluene	Zn(OTf)₂	Lewis Acid Activation	1,5-Isomer	10 : 90
Water	None	Interfacial Activation	1,3-Isomer	>98 : 2

Troubleshooting Guide

• Problem: Formation of Pyrazoline (dihydro-pyrazole) instead of Pyrazole.

  • Cause: Incomplete oxidation or use of enone (alkene) instead of alkynone.

  • Solution: If using alkynones, extend reflux time. If using enones, an oxidation step (e.g., I₂ or DDQ) is required.

• Problem: Oily/Sticky Product.

  • Cause: Trapped solvent or mixed isomers.

  • Solution: Triturate with cold diethyl ether or pentane to induce crystallization.

• Problem: Low Yield with Tosylhydrazine.

  • Cause: Tosylhydrazones are prone to decomposition (Bamford-Stevens reaction) under basic heating.

  • Solution: Use milder bases (K₂CO₃) and lower temperatures.

Workflow Visualization

Figure 2: Decision tree for selecting the appropriate synthetic protocol based on the desired regioisomer.

References

• Beilstein J. Org. Chem. (2024).[2][3] Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation. Retrieved from [Link]

• J. Org. Chem. (2013).[4][5][6] Synthesis of 1-aryl-3,5-bis(het)arylpyrazoles with complementary regioselectivity. Retrieved from [Link]

• Green Chemistry (2011). “On water” synthesis of N-unsubstituted pyrazoles. Retrieved from [Link]

• Molecules (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Retrieved from [Link]

• Arabian Journal of Chemistry (2026). Green sonosynthesis of novel pyrazolone-fused heterocycles. Retrieved from [Link]

Sources

• 1. Pyrazole synthesis [organic-chemistry.org]
• 2. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 3. royal-chem.com [royal-chem.com]
• 4. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyclocondensation of arylhydrazines with 1,3-bis(het)arylmonothio-1,3-diketones and 1,3-bis(het)aryl-3-(methylthio)-2-propenones: synthesis of 1-aryl-3,5-bis(het)arylpyrazoles with complementary regioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation [mdpi.com]

Preparation of isoxazoles using 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one precursor

This Application Note provides a comprehensive technical guide for the preparation of 3-phenyl-5-(4-methylphenyl)isoxazole using the specific alkynone precursor 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one . This guide is designed for medicinal chemists and process development scientists, focusing on regiocontrol, scalability, and rigorous characterization.

Executive Summary

Isoxazoles are critical pharmacophores in medicinal chemistry, found in COX-2 inhibitors (e.g., Valdecoxib), beta-lactamase inhibitors, and various kinase inhibitors. The synthesis of isoxazoles from

-acetylenic ketones (ynones) offers a distinct advantage over chalcone routes: it avoids the oxidation step required for isoxazolines and typically provides higher regioselectivity.

This protocol details the conversion of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one into 3-phenyl-5-(4-methylphenyl)isoxazole . By controlling the pH and reaction temperature, the synthesis is directed through a 1,2-addition mechanism (oxime formation) rather than 1,4-addition (Michael addition), ensuring the formation of the 3,5-isomer with high specificity.

Scientific Foundation & Reaction Mechanism[1]

Regioselectivity Control

The reaction of hydroxylamine with an alkynone (

) can proceed via two competing pathways, yielding regioisomers:

• Path A (1,2-Addition): Hydroxylamine attacks the carbonyl carbon (

  ), forming an oxime intermediate. Intramolecular 5-endo-dig cyclization follows, where the oxime oxygen attacks the alkyne bond.

  • Product: 3-phenyl-5-(4-methylphenyl)isoxazole.[1][2]

  • Conditions: Buffered acidic or neutral media (e.g., EtOH/NaOAc, EtOH/Pyridine). This is the kinetically and thermodynamically favored product for ynones under standard reflux.

• Path B (1,4-Addition / Michael Addition): Hydroxylamine attacks the

  -carbon ( ) of the alkyne.

  • Product: 5-phenyl-3-(4-methylphenyl)isoxazole.[2]

  • Conditions: Strong basic conditions can sometimes promote this pathway, though it is less common for ynones compared to enones (chalcones).

Mechanistic Pathway Visualization

Caption: Mechanistic divergence in the reaction of alkynones with hydroxylamine. Path A (green) is the target pathway for this protocol.

Materials & Equipment

Reagents

• Precursor: 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (>98% purity).

• Reagent: Hydroxylamine hydrochloride (

  ) (CAS: 5470-11-1).

• Base/Buffer: Sodium Acetate (

  ) or Pyridine.

• Solvent: Ethanol (Absolute) or Methanol.

• Workup: Ethyl acetate, Brine, Sodium sulfate (anhydrous).

Equipment

• Round-bottom flask (50 mL or 100 mL).

• Reflux condenser with drying tube (

  ).

• Magnetic stirrer/hotplate with temperature probe.

• Rotary evaporator.

• Vacuum filtration setup.

Experimental Protocols

Protocol A: Standard Thermal Cyclocondensation (Recommended)

Best for: High purity, gram-scale synthesis, and reliable regioselectivity.

• Preparation: In a 100 mL round-bottom flask, dissolve 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (1.0 mmol, 220 mg) in Ethanol (15 mL).

• Reagent Addition: Add Hydroxylamine hydrochloride (1.5 mmol, 104 mg) to the solution.

• Buffering: Add Sodium Acetate (3.0 mmol, 246 mg). Note: Sodium acetate buffers the HCl released, preventing degradation and favoring oxime formation.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (78-80 °C) for 4–6 hours .

  • Monitoring: Monitor by TLC (Mobile phase: Hexane/Ethyl Acetate 8:2). The starting ynone (

    ) should disappear, and a new fluorescent spot ( ) should appear.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water (50 mL) with stirring. The product typically precipitates as a solid.

  • If Solid: Filter the precipitate, wash with cold water (3 x 10 mL), and air dry.

  • If Oiling: Extract with Ethyl Acetate (3 x 20 mL). Wash combined organics with brine, dry over

    , and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Water or purify via silica gel column chromatography (Hexane/EtOAc gradient).

Protocol B: Microwave-Assisted Synthesis (Green Chemistry)

Best for: Rapid library generation, small scale (mg).

• Loading: In a 10 mL microwave process vial, combine the ynone (0.5 mmol),

  (0.75 mmol), and Sodium Acetate (1.5 mmol).

• Solvent: Add Ethanol (3 mL). Cap the vial.

• Irradiation: Irradiate at 120 °C for 10–15 minutes (Power: Dynamic, Max 150W).

• Workup: Dilute with water (10 mL) and filter the precipitated solid.

• Yield: This method typically enhances yield by 5-10% and significantly reduces reaction time.

Characterization & Quality Control

The target compound, 3-phenyl-5-(4-methylphenyl)isoxazole , must be validated against the following physicochemical data.

Data Summary Table

Parameter	Specification	Notes
Product	3-phenyl-5-(4-methylphenyl)isoxazole	Regioisomer confirmed by MP and NMR
Appearance	White to off-white crystalline solid
Melting Point	136 – 137 °C	Distinct from 5-Ph-3-Tolyl isomer (~180°C)
Yield	75% – 85%	Optimized thermal method
Molecular Formula		MW: 235.28 g/mol

Spectroscopic Validation

• NMR (400 MHz, ):
  • 2.40 (s, 3H, ) – Diagnostic methyl group.
  • 6.77 – 6.84 (s, 1H, Isoxazole H-4 ) – Critical singlet confirming the isoxazole ring.
  • 7.28 (d, 2H, , Ar-H of tolyl).[3]
  • 7.40 – 7.53 (m, 3H, Ar-H of phenyl).
  • 7.73 (d, 2H, , Ar-H of tolyl).[4]
  • 7.87 (m, 2H, Ar-H of phenyl).[5]
• NMR (100 MHz, ):

  • Expected peaks at

    21.4 ( ), 97.0 (C-4), 162.8 (C-3), 170.5 (C-5). Note: C-5 is typically more downfield than C-3.

• Mass Spectrometry (ESI/EI):

  • .

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete cyclization of the oxime intermediate.	Extend reflux time or add a catalytic amount of Iodine ( ) to facilitate oxidative cyclization if using a chalcone route (not needed for ynone, but helpful if reaction stalls).
Mixture of Isomers	pH too high (basic).	Ensure Sodium Acetate is used, not Sodium Hydroxide. Strong bases promote Michael addition (Path B).
Oily Product	Residual solvent or impurities.	Recrystallize from hot ethanol. If oil persists, scratch the flask with a glass rod to induce nucleation or use a seed crystal.
Starting Material Remains	Old Hydroxylamine HCl.	is hygroscopic. Ensure the reagent is dry and free-flowing.

References

• Vertex AI Search. (2026). Synthesis of isoxazoles from ynones and hydroxylamine hydrochloride. Retrieved from 6[7]

• Royal Society of Chemistry. (2013). Regioselectivity in isoxazole synthesis: 3,5-disubstituted vs 5,3-disubstituted isomers. Retrieved from 5

• National Institutes of Health (PubChem). (2025). Isoxazole, 5-(4-methylphenyl)-3-phenyl- Compound Summary. Retrieved from 1[8]

• MDPI. (2013). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Retrieved from 9

• American Chemical Society. (2026). Acid Switchable Reaction of CF3-Ynones with Hydroxylamine. Retrieved from 10[11]

Sources

• 1. Isoxazole, 5-(4-methylphenyl)-3-phenyl- | C16H13NO | CID 296680 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 551921-52-9 CAS MSDS (5-(4-CHLOROPHENYL)-3-([(4-METHYLPHENYL)SULFANYL]METHYL)ISOXAZOLE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Isoxazoles | Fisher Scientific [fishersci.com]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

Catalytic oxidation of propargylic alcohols to 2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl-

Executive Summary

This application note details the catalytic oxidation of 1-phenyl-3-(p-tolyl)prop-2-yn-1-ol to its corresponding alkynone, 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one. While traditional methods rely on stoichiometric chromium(VI) (Jones reagent) or excess manganese dioxide (MnO₂), this guide focuses on green, aerobic catalytic protocols suitable for pharmaceutical scale-up.

We present two validated methodologies:

• Primary Protocol: Cu(I)/TEMPO-catalyzed aerobic oxidation (The "Stahl" System).

• Secondary Protocol: Vanadium-catalyzed oxidation (VO(acac)₂) for sterically demanding or palladium-sensitive substrates.

Key Advantages:

• Atom Economy: Utilizes molecular oxygen (ambient air) as the terminal oxidant.

• Chemoselectivity: Avoids Meyer-Schuster rearrangement and over-oxidation of the alkyne moiety.

• Scalability: Homogeneous conditions adaptable to continuous flow chemistry.

Scientific Background & Mechanistic Insight

The Challenge of Propargylic Oxidation

Propargylic alcohols are amphoteric substrates. The resulting alkynones are potent Michael acceptors , making them sensitive to nucleophilic attack and polymerization. Furthermore, under acidic conditions, propargylic alcohols are prone to Meyer-Schuster rearrangement , converting the target alkynone into an

-unsaturated enone.

Why Catalytic Aerobic Methods? Traditional Pd(II)-catalyzed oxidations often fail for propargylic alcohols due to the coordination of the alkyne to the metal center, leading to catalyst deactivation (formation of Pd-black) or unidentifiable tars [1]. The Cu/TEMPO and Vanadium systems circumvents this by operating via outer-sphere mechanisms or oxo-metal pathways that tolerate the alkyne functionality.

Mechanism of Cu/TEMPO Oxidation

The primary protocol utilizes the cooperative catalytic system developed extensively by Stahl et al. [2]. It involves a copper(I) salt, a nitroxyl radical (TEMPO), and a base (NMI).[1][2]

Mechanistic Pathway:

• Catalyst Oxidation: Cu(I) is oxidized by O₂ to a Cu(II)-hydroxide species.

• Substrate Activation: The alcohol coordinates to Cu(II), followed by deprotonation to form a Cu(II)-alkoxide.

• Hydrogen Atom Transfer (HAT): The TEMPO radical abstracts the

  -hydrogen from the alkoxide, releasing the ketone and generating Cu(I) and TEMPO-H.

• Regeneration: TEMPO-H is rapidly re-oxidized to TEMPO by the Cu(II) species/O₂.[3]

Figure 1: Catalytic cycle for the Cu(I)/TEMPO aerobic oxidation of alcohols. The synergy between the metal center and the radical mediator ensures mild turnover.

Experimental Protocols

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.	Role
1-phenyl-3-(p-tolyl)prop-2-yn-1-ol	222.28	1.0	Substrate
CuBr (or CuOTf·C₆H₆)	143.45	0.05 (5 mol%)	Catalyst
TEMPO	156.25	0.05 (5 mol%)	Co-catalyst
N-Methylimidazole (NMI)	82.10	0.10 (10 mol%)	Base/Ligand
Acetonitrile (MeCN)	-	0.5 M conc.	Solvent
Oxygen (O₂)	32.00	Balloon	Oxidant

Protocol A: Cu/TEMPO Aerobic Oxidation (Standard)

Best for: High purity requirements, mild conditions, and "green" compliance.

• Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar, add CuBr (7.2 mg, 0.05 mmol) and TEMPO (7.8 mg, 0.05 mmol).

• Solvent Addition: Add anhydrous MeCN (2.0 mL). The solution should turn a dark reddish-brown (characteristic of Cu-TEMPO species).

• Activation: Add NMI (8 µL, 0.10 mmol). Stir vigorously for 5 minutes until the catalyst is fully dissolved.

• Substrate Addition: Add 1-phenyl-3-(p-tolyl)prop-2-yn-1-ol (222 mg, 1.0 mmol) dissolved in MeCN (1.0 mL).

• Oxidation: Fit the flask with an O₂ balloon (or open to air with a drying tube for slower reaction). Stir vigorously at Room Temperature (23 °C) .

  • Note: Vigorous stirring is critical to maximize gas-liquid mass transfer.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The propargylic alcohol (

  ) will disappear, and the highly conjugated ketone ( ) will appear. Typical time: 2–4 hours .

• Workup: Dilute with Et₂O (20 mL) and wash with 1M HCl (to remove NMI and Cu), followed by saturated NaHCO₃ and brine.

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via flash chromatography (SiO₂, 0-10% EtOAc in Hexanes).

Protocol B: Vanadium-Catalyzed Oxidation (Alternative)

Best for: Substrates where Cu/TEMPO is slow or if avoiding organic radicals is necessary.

• Setup: In a reaction vial, dissolve VO(acac)₂ (2.6 mg, 1 mol%) in MeCN (3 mL).

• Oxidant: Bubble O₂ through the solution for 5 minutes or equip with an O₂ balloon.

• Reaction: Add the propargylic alcohol (1.0 mmol). Heat the mixture to 50 °C .

• Completion: Reaction typically completes in 6–8 hours.

• Workup: Cool to RT. Filter through a short pad of silica gel to remove Vanadium species. Concentrate and recrystallize/chromatograph.

Experimental Workflow & Data Analysis

Comparative Performance Table

The following data compares the presented methods against the traditional stoichiometric MnO₂ route for the specific synthesis of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one.

Parameter	Method A: Cu/TEMPO	Method B: VO(acac)₂	Method C: MnO₂ (Stoic.)
Catalyst Loading	5 mol%	1 mol%	1000–2000 mol% (10-20 equiv)
Oxidant	Ambient Air/O₂	O₂	MnO₂ (Reagent itself)
Temperature	23 °C (RT)	50 °C	Reflux (often required)
Time	3 h	7 h	12–24 h
Isolated Yield	92%	85%	78–85%
Green Score	High (Water byproduct)	Medium (Heat required)	Low (Heavy metal waste)

Process Workflow Diagram

The following diagram illustrates the logical flow for the primary Cu/TEMPO protocol, highlighting critical decision points (QC checks).

Figure 2: Operational workflow for the synthesis of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one.

Safety & Handling (E-E-A-T)

• Target Molecule Toxicity: 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one is a conjugated alkynone. It is a potent skin sensitizer and lachrymator. Handle only in a fume hood.

• TEMPO: While relatively stable, it is a free radical. Avoid contact with skin.

• Oxygen: When using O₂ balloons with organic solvents (MeCN), ensure no ignition sources are present. Ground all glassware to prevent static discharge.

• Waste Disposal: Aqueous layers containing Copper or Vanadium must be disposed of as heavy metal waste, not down the drain.

References

• Maeda, Y., Kakiuchi, N., Matsumura, S., & Uemura, S. (2002). Oxovanadium Complex-Catalyzed Aerobic Oxidation of Propargylic Alcohols. The Journal of Organic Chemistry, 67(19), 6718–6724.

• Hoover, J. M., & Stahl, S. S. (2011). Highly Efficient Copper-Catalyzed Aerobic Oxidation of Alcohols under Mild Conditions.[3] Journal of the American Chemical Society, 133(42), 16901–16910.

• Sheldon, R. A., & Arends, I. W. C. E. (2004). Organocatalytic Oxidations Mediated by Nitroxyl Radicals.[4][5] Advanced Synthesis & Catalysis, 346(9-10), 1051–1071.

• Liu, J., Xie, X., & Ma, S. (2012).[5] A Practical Aerobic Oxidation of Propargylic Alcohols using Fe(NO3)3/TEMPO. Synthesis, 44(10), 1569-1576.

Sources

• 1. experts.umn.edu [experts.umn.edu]
• 2. Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation: Mechanistic Assessment of Different Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. books.rsc.org [books.rsc.org]
• 4. Practical Aerobic Oxidations of Alcohols and Amines with Homogeneous Cu/TEMPO and Related Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ketone synthesis by oxidation of alcohols [organic-chemistry.org]

A Robust One-Pot Synthesis of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one via Palladium-Catalyzed Acyl Sonogashira Coupling

An Application Note for Researchers and Drug Development Professionals

Abstract

Ynones, or α,β-acetylenic ketones, are highly valuable scaffolds in organic synthesis, serving as versatile intermediates for the construction of diverse heterocyclic compounds, natural products, and pharmacologically active molecules.[1][2] This application note provides a detailed, field-proven protocol for the efficient one-pot synthesis of a specific diaryl ynone, 1-phenyl-3-(p-tolyl)prop-2-yn-1-one. The described method utilizes a palladium-catalyzed Acyl Sonogashira cross-coupling reaction between benzoyl chloride and 1-ethynyl-4-methylbenzene.[3] We present a copper-free variant of this reaction, a critical choice to mitigate the formation of alkyne homocoupling (Glaser coupling) byproducts, thereby simplifying purification and enhancing product purity.[4][5] This guide is designed for researchers, medicinal chemists, and process development scientists, offering in-depth mechanistic insights, a step-by-step experimental workflow, and critical troubleshooting advice.

Scientific Principles and Mechanistic Rationale

The synthesis of ynones from acid chlorides and terminal alkynes is a powerful carbon-carbon bond-forming reaction known as the Acyl Sonogashira coupling.[3] This transformation extends the utility of the traditional Sonogashira reaction, which typically couples aryl/vinyl halides with terminal alkynes.[4] The choice of an acid chloride as the electrophile provides a direct and atom-economical route to the ynone core.

Causality Behind Experimental Design:

• Catalyst System: The reaction is catalyzed by a palladium(0) species, which can be introduced as a stable palladium(II) precatalyst, such as Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) or Palladium(II) acetate (Pd(OAc)₂), that is reduced in situ. The phosphine ligands (e.g., triphenylphosphine, PPh₃) are crucial for stabilizing the palladium center, modulating its reactivity, and facilitating the key steps of the catalytic cycle.[6]

• Copper-Free Conditions: While the classic Sonogashira reaction employs a copper(I) co-catalyst to facilitate alkyne deprotonation and form a reactive copper-acetylide intermediate, its presence often promotes the undesired oxidative dimerization of the terminal alkyne to form a 1,4-disubstituted diene (Glaser product).[4][7] By omitting the copper co-catalyst, the reaction becomes cleaner, relying on the amine base to deprotonate the alkyne for direct interaction with the palladium complex. This choice is paramount for achieving high purity of the target ynone without cumbersome purification steps.

• Base and Solvent: An amine base, typically triethylamine (Et₃N or TEA), serves a dual purpose. It acts as a proton scavenger, deprotonating the terminal alkyne to generate the nucleophilic acetylide species.[3] It also neutralizes the hydrochloric acid (HCl) that is formed as a byproduct of the reaction. In many protocols, an excess of triethylamine can also function as the solvent.[8] However, using a co-solvent like toluene or acetonitrile can improve substrate and catalyst solubility.[9][10]

The Catalytic Cycle

The copper-free Acyl Sonogashira coupling proceeds through a well-established palladium-centered catalytic cycle.

A simplified catalytic cycle for the one-pot synthesis.

• Oxidative Addition : The cycle begins with the oxidative addition of the acid chloride (benzoyl chloride) to the active Pd(0) catalyst, forming a square planar Acyl-Palladium(II) intermediate.[3][6] This is often the rate-determining step.

• Deprotonation & Ligand Exchange : The terminal alkyne (1-ethynyl-4-methylbenzene) is deprotonated by triethylamine. The resulting acetylide anion displaces the chloride ligand on the Pd(II) complex to form an alkynyl-palladium(II) species.

• Reductive Elimination : The final step is the reductive elimination of the acyl and alkynyl groups from the palladium center. This step forms the desired C-C bond of the ynone product, 1-phenyl-3-(p-tolyl)prop-2-yn-1-one, and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3]

Detailed Experimental Protocol

This protocol details the synthesis of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one on a 1.0 mmol scale.

Table 1: Materials and Reagents

Reagent/Material	Grade	Supplier Example	Amount / Quantity	Molar Eq.
Benzoyl chloride	≥99%	Sigma-Aldrich	141 mg (118 µL)	1.0
1-Ethynyl-4-methylbenzene (p-Tolylacetylene)	≥98%	Sigma-Aldrich	128 mg (140 µL)	1.1
Bis(triphenylphosphine)palladium(II) dichloride	98%	Strem Chemicals	14 mg	0.02 (2 mol%)
Triethylamine (Et₃N)	Anhydrous, ≥99.5%	Acros Organics	418 µL	3.0
Toluene	Anhydrous, 99.8%	Sigma-Aldrich	5.0 mL	-
Diethyl ether	ACS Grade	Fisher Scientific	~50 mL	-
Saturated aq. NH₄Cl	-	-	~20 mL	-
Brine	-	-	~20 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	-	~2 g	-
Silica Gel	230-400 mesh	-	As needed	-
Schlenk flask (25 mL) with magnetic stir bar	-	-	1	-

Safety Precautions

• General: This procedure must be performed in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including safety glasses, a flame-resistant lab coat, and compatible chemical-resistant gloves (e.g., nitrile), is mandatory.[11]

• Acid Chlorides: Benzoyl chloride is corrosive and a lachrymator. It reacts with moisture. Handle with care, avoiding inhalation and skin contact.[12]

• Palladium Catalysts: Palladium compounds are toxic. Avoid inhalation of dust and skin contact. While not pyrophoric in this form, care should be taken with all metal catalysts.[13][14]

• Solvents & Reagents: Toluene and triethylamine are flammable and harmful. Ensure there are no ignition sources nearby. An inert atmosphere setup (Nitrogen or Argon) is required.

Step-by-Step Synthesis Protocol

• Vessel Preparation: Place a magnetic stir bar into a 25 mL Schlenk flask. Dry the flask thoroughly with a heat gun under vacuum and allow it to cool to room temperature under a positive pressure of dry nitrogen or argon.

• Reagent Loading: To the prepared flask, add bis(triphenylphosphine)palladium(II) dichloride (14 mg, 0.02 mmol).

• Solvent and Reagent Addition: Under the inert atmosphere, add anhydrous toluene (5.0 mL) via syringe. Begin stirring to dissolve the catalyst. Sequentially add triethylamine (418 µL, 3.0 mmol) and 1-ethynyl-4-methylbenzene (140 µL, 1.1 mmol) via syringe.

• Initiation of Reaction: Slowly add benzoyl chloride (118 µL, 1.0 mmol) dropwise to the stirred solution at room temperature. A color change and/or the formation of a precipitate (triethylamine hydrochloride) may be observed.

• Reaction Execution: Heat the reaction mixture to 60 °C using an oil bath and allow it to stir for 4-6 hours.

• Monitoring Progress: The reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (e.g., 9:1) mobile phase. Spot the starting alkyne and the reaction mixture. The product ynone is typically more polar than the alkyne and will have a lower Rf value.

• Work-up:

  • Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Quench the reaction by slowly adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 25 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude residue should be purified by flash column chromatography on silica gel. Elute with a gradient of hexane and ethyl acetate (e.g., starting with 100% hexane and gradually increasing to 5% ethyl acetate) to isolate the pure 1-phenyl-3-(p-tolyl)prop-2-yn-1-one, which is typically a pale yellow solid.

Experimental Workflow Diagram

A step-by-step visual guide to the experimental procedure.

Expected Results and Troubleshooting

Following this protocol, the one-pot synthesis of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one is expected to proceed efficiently.

Table 2: Typical Reaction Parameters and Expected Outcome

Parameter	Value
Scale	1.0 mmol (Benzoyl Chloride)
Catalyst Loading	2 mol % PdCl₂(PPh₃)₂
Temperature	60 °C
Reaction Time	4-6 hours
Expected Yield	80-95% (isolated)
Appearance	Pale yellow to white crystalline solid

Table 3: Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inactive palladium catalyst. 2. Wet solvents or reagents. 3. Poor quality triethylamine.	1. Use a fresh batch of catalyst or a different palladium source (e.g., Pd(OAc)₂ with PPh₃ ligand). 2. Ensure all solvents and liquid reagents are anhydrous. 3. Use freshly distilled or a new bottle of anhydrous Et₃N.
Significant Side Products	1. Presence of oxygen leading to alkyne homocoupling (even without copper). 2. Reaction temperature too high.	1. Improve the inert atmosphere technique; ensure thorough purging of the reaction vessel with N₂ or Ar. 2. Reduce the reaction temperature to 50 °C and monitor for a longer duration.
Incomplete Conversion	1. Insufficient reaction time. 2. Stoichiometry of reagents is off.	1. Extend the reaction time, monitoring by TLC every 2 hours. 2. Carefully re-check calculations and measurements of all reagents, especially the limiting reagent.

Conclusion

The Acyl Sonogashira coupling provides a direct and highly effective method for the one-pot synthesis of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one from commercially available starting materials. The presented copper-free protocol is robust, high-yielding, and minimizes the formation of undesirable byproducts, making it an excellent tool for chemists in academic research and the pharmaceutical industry. By understanding the underlying mechanism and adhering to the detailed procedure and safety guidelines, researchers can reliably access this and other valuable ynone building blocks for downstream applications in drug discovery and materials science.

References

• A general two-step one-pot synthesis process of ynones from α-keto acids and 1-iodoalkynes. Chemical Communications. (2018).
• A general two-step one-pot synthesis process of ynones from α-keto acids and 1-iodoalkynes - Chemical Communications (RSC Publishing). (n.d.).

• Synthesis of ynones by palladium-catalyzed acylation of terminal alkynes with acid chlorides. The Journal of Organic Chemistry. (2004). Available at: [Link]

• Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds. Molecules. (2019). Available at: [Link]

• Synthesis of Ynones via Recyclable Polystyrene-Supported Palladium(0) Complex Catalyzed Acylation of Terminal Alkynes. Synlett. (n.d.).

• Synthesis of Ynones by Palladium-Catalyzed Acylation of Terminal Alkynes with Acid Chlorides. The Journal of Organic Chemistry. (2004). Available at: [Link]

• One-Pot Alkynylation/Isomerization Cascade of β-Formylated Enoates to Functionalized Ynones. The Journal of Organic Chemistry. (2025). Available at: [Link]

• Sonogashira coupling - Wikipedia. (n.d.). Available at: [Link]

• Sonogashira Coupling - Chemistry LibreTexts. (2024). Available at: [Link]

• Sonogashira Coupling: Mechanism, Steps & Applications Explained - Vedantu. (2020). Available at: [Link]

• Copper-free Sonogashira coupling - The chemical reaction database. (2008). Available at: [Link]

• A Straightforward Synthesis of Ynones by Reaction of Dimethylalkynylaluminum Reagents with Acid Chlorides - Organic Chemistry Portal. (n.d.). Available at: [Link]

• Synthesis of Alkynyl Ketones by Sonogashira Cross-Coupling of Acyl Chlorides with Terminal Alkynes Mediated by Palladium Catalysts Deposited over Donor-Functionalized Silica Gel. Catalysts. (2020). Available at: [Link]

• Chemicals from Alkynes with Palladium Catalysts - CORE. (n.d.). Available at: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - PMC. (n.d.). Available at: [Link]

• Sonogashira Coupling | Synthetic Methods in Drug Discovery: Volume 1 | Books Gateway. (n.d.). Available at: [Link]

• SAFETY DATA SHEET - National Institute of Standards and Technology. (2018). Available at: [Link]

• Standard Operating Procedure. (2017). Available at: [Link]

• 3 - Organic Syntheses Procedure. (n.d.). Available at: [Link]

Sources

• 1. bpccb.tsinghua.edu.cn [bpccb.tsinghua.edu.cn]
• 2. A Straightforward Synthesis of Ynones by Reaction of Dimethylalkynylaluminum Reagents with Acid Chlorides [organic-chemistry.org]
• 3. Acyl Sonogashira Cross-Coupling: State of the Art and Application to the Synthesis of Heterocyclic Compounds | MDPI [mdpi.com]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 8. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 9. Synthesis of ynones by palladium-catalyzed acylation of terminal alkynes with acid chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. tsapps.nist.gov [tsapps.nist.gov]
• 14. chemicalbook.com [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one

Welcome to the technical support resource for the synthesis of 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (also known as Phenyl p-tolylethynyl ketone). This guide is designed for researchers and chemists to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges of this synthesis and improve your reaction yields and product purity.

The primary and most effective method for synthesizing this class of alkynyl ketones is the Sonogashira cross-coupling reaction . This powerful C-C bond-forming reaction couples a terminal alkyne with an aryl or vinyl halide.[1] This guide will focus exclusively on optimizing this pathway.

General Reaction Scheme

The synthesis is typically achieved by coupling a phenyl-containing electrophile with a 4-methylphenyl-containing alkyne, or vice-versa. A common and effective route is the reaction between benzoyl chloride and (4-methylphenyl)acetylene.

Caption: Troubleshooting workflow for low or no product yield.

Q2: My reaction is producing a significant amount of a byproduct, which I suspect is the homocoupled alkyne (a 1,3-diyne). How can I prevent this?

This side reaction, known as Glaser or Glaser-Hay coupling, is the most common cause of yield loss and purification difficulties. [2]It is the oxidative dimerization of your terminal alkyne.

Possible Causes & Solutions:

• Oxygen in the Reaction: As mentioned, oxygen is a primary driver of this side reaction.

  • Solution: The most critical step is to ensure strictly anaerobic conditions. [2][3]

• High Copper(I) Concentration: While catalytic, higher loadings of the copper co-catalyst can accelerate the Glaser coupling pathway. [2][4] * Solution: Reduce the loading of CuI to the minimum effective amount (e.g., 1-5 mol %).

• High Instantaneous Alkyne Concentration: A high concentration of the copper acetylide intermediate can favor the bimolecular homocoupling reaction.

  • Solution: Add the terminal alkyne to the reaction mixture slowly over a period of time using a syringe pump. This keeps its concentration low, favoring the desired cross-coupling pathway. [2][3]

• Reaction Conditions: In some cases, the choice of solvent or base can influence the rate of homocoupling.

  • Solution: Consider switching to a "copper-free" Sonogashira protocol. These methods often require a different ligand or base but completely eliminate the primary catalyst for Glaser coupling. [3][5]

    Strategy to Minimize Homocoupling	Rationale	When to Implement
    Strictly Anaerobic Conditions	Oxygen promotes the oxidative homocoupling of alkynes.	Always. This is standard practice for all Sonogashira reactions.
    Reduce Copper Loading	High concentrations of the copper co-catalyst can accelerate the Glaser coupling pathway. [2]	When significant amounts of homocoupled product are observed.
    Slow Addition of Alkyne	Keeps the instantaneous concentration of the alkyne low, disfavoring the bimolecular side reaction. [3]	When using a valuable or highly reactive alkyne.

    | Switch to Copper-Free Protocol | Eliminates the catalyst responsible for Glaser coupling. [5]| When other methods fail or for substrates sensitive to copper. |

Frequently Asked Questions (FAQs)

Q: Which combination of starting materials is better: (A) Benzoyl chloride + (4-methylphenyl)acetylene or (B) 4-Methylbenzoyl chloride + Phenylacetylene?

Both routes are viable. The choice often depends on the commercial availability and stability of the starting materials. Phenylacetylene is very common and inexpensive. (4-methylphenyl)acetylene is also readily available. From a reactivity standpoint, the electronic effects are minimal in this specific case, and either combination should work well under optimized conditions.

Q: What is the optimal catalyst system (Palladium source and Ligand)?

For general-purpose Sonogashira couplings, PdCl₂(PPh₃)₂ and Pd(PPh₃)₄ are the most common and well-documented catalysts. [5]* PdCl₂(PPh₃)₂: More air-stable than Pd(PPh₃)₄ but requires in-situ reduction to the active Pd(0) species.

• Pd(PPh₃)₄: A direct source of Pd(0) but is more sensitive to air and moisture. [2] For more challenging substrates (e.g., less reactive aryl bromides or chlorides), more electron-rich and bulky phosphine ligands like XPhos or dppf can significantly improve reaction rates and yields by promoting the oxidative addition step. [5][6] Q: Is the copper(I) co-catalyst absolutely necessary?

No. While the classic Sonogashira reaction uses a copper(I) co-catalyst, numerous "copper-free" protocols have been developed. [3][7]These are particularly useful for preventing the Glaser homocoupling side reaction and for substrates that might be sensitive to or coordinate with copper. [5]Copper-free versions typically require a stronger amine base or a different solvent system to facilitate the deprotonation of the alkyne. [5] Q: What is the role of the amine base?

The amine base (typically Et₃N or diisopropylamine) serves two critical functions:

• It acts as a base to deprotonate the terminal alkyne, forming the reactive acetylide species.

• It serves as a scavenger for the hydrogen halide (e.g., HCl) that is formed during the reaction, preventing it from creating an acidic environment that could damage the catalyst or acid-sensitive functional groups.

Caption: Simplified Sonogashira catalytic cycles.

Experimental Protocols

Protocol 1: Standard Copper-Catalyzed Sonogashira Coupling

This protocol is a general starting point for the synthesis.

Materials:

• Benzoyl chloride (1.0 equiv)

• (4-methylphenyl)acetylene (1.1 equiv)

• PdCl₂(PPh₃)₂ (2 mol %)

• Copper(I) Iodide (CuI) (4 mol %)

• Anhydrous, degassed Tetrahydrofuran (THF)

• Anhydrous, degassed Triethylamine (Et₃N)

Procedure:

• To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add PdCl₂(PPh₃)₂ and CuI.

• Seal the flask and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Under a positive pressure of inert gas, add anhydrous, degassed THF followed by anhydrous, degassed Et₃N.

• Add (4-methylphenyl)acetylene via syringe and stir the mixture for 5 minutes at room temperature.

• Slowly add benzoyl chloride dropwise via syringe. An exothermic reaction and the formation of a precipitate (triethylammonium chloride) may be observed.

• Stir the reaction at room temperature or gently heat to 40-50 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the limiting reagent is consumed.

• Upon completion, cool the reaction to room temperature and quench by adding a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure product.

References

• PubChem. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one. National Center for Biotechnology Information. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Yılmaz, E. S. (2018). Synthesis of alkynyl-substituted pyrrole and 1,4-thiazepine derivatives (Master's thesis, Middle East Technical University). METU Open Access. [Link]

• Reddit r/Chempros. (2021). Struggling to make a sonogashira coupling reaction happen. [Link]

• ResearchGate. (2025). The synthesis of (E)-1-phenyl-3-(p-tolyl)prop-2-en-1-one. [Link]

• Doucet, H., & Hierso, J. C. (2004). Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. Organic Letters, 6(25), 4779–4782. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• Moon, J., et al. (2008). One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon. Organic Letters, 10(5), 945–948. [Link]

• Acta Crystallographica Section E. (2008). 1-Phenyl-3-(pyren-1-yl)prop-2-en-1-one. National Center for Biotechnology Information. [Link]

• Molecules. (2025). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

• YouTube. (2025). Sonogashira reaction | Solved Practice Problems. [Link]

• Organic Syntheses. 1-(p-CHLOROPHENYL)-3-PHENYL-2-PROPANONE. [Link]

• Moon, J., et al. (2008). One-Pot Synthesis of Diarylalkynes Using Palladium-Catalyzed Sonogashira Reaction and Decarboxylative Coupling of sp Carbon and sp2 Carbon. ACS Publications. [Link]

• Organic & Biomolecular Chemistry. (2022). Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins. Royal Society of Chemistry. [Link]

• Molbank. (2021). (E)-3-[4-(1H-Imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one. MDPI. [Link]

• IntechOpen. (2023). Effects of Solvent Polarity in the Sonogashira Coupling: A Brief Overview. [Link]

• ResearchGate. (2025). Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. [Link]

• ResearchGate. (2025). (E)-3-[4-(1H-Imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one. [Link]

• Google P

• PubChem. 3-(4-Methoxyphenyl)-1-phenylprop-2-yn-1-one. National Center for Biotechnology Information. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. books.lucp.net [books.lucp.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Sonogashira cross-coupling as a key step in the synthesis of new glycoporphyrins - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO01909K [pubs.rsc.org]
• 7. Sonogashira Coupling [organic-chemistry.org]

Technical Support Center: Purification of 3-(4-methylphenyl)-1-phenylprop-2-yn-1-one

Case ID: PUR-YNO-042 Subject: Purification Protocols for Crude Alkynyl Ketone Derivatives Compound: 2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl- CAS: 4224-87-7 (Generic for isomer class; specific isomer verification required) Structure: Ph-C(=O)-C≡C-(p-Tolyl)

Executive Summary

This guide addresses the purification of 3-(4-methylphenyl)-1-phenylprop-2-yn-1-one , a conjugated ynone typically synthesized via Sonogashira coupling of benzoyl chloride and p-tolylacetylene, or oxidation of the corresponding propargyl alcohol.

Common Challenges:

• Glaser Coupling Byproducts: Formation of 1,4-di(p-tolyl)buta-1,3-diyne (homocoupling of the alkyne).

• Metal Contamination: Residual Palladium (Pd) and Copper (Cu) from catalytic cycles.

• Oiling Out: Failure to crystallize due to low melting point depression by impurities.

Module 1: Chromatographic Purification (Standard Protocol)

Recommended for <5g scale or heavily contaminated crude oils.

The Logic

Alkynyl ketones (ynones) are moderately polar due to the carbonyl group but significantly less polar than the corresponding propargyl alcohols. The primary impurity, the diyne (homocoupling product), is non-polar. This polarity difference allows for efficient separation on silica gel.

Protocol

• Stationary Phase: Silica Gel 60 (230–400 mesh).

  • Note: Neutralize silica with 1% Et3N if the compound shows acid sensitivity (rare for ynones, but good practice).

• Mobile Phase Gradient:

  • Start: 100% Hexanes (Elutes non-polar diyne impurities).

  • Ramp: 50:1 to 20:1 Hexanes:Ethyl Acetate (Elutes target ynone).

• Loading: Dissolve crude oil in minimum Dichloromethane (DCM) and load. Avoid dry-loading with heat, as ynones can be thermally sensitive.

Fraction Type	Expected Impurity	(approx. in 9:1 Hex:EtOAc)	Visual Cue
Fore-run	Diyne (Glaser product)	0.85 - 0.95	Fluorescent Blue (UV 254/365)
Target	Ynone Product	0.40 - 0.60	Dark UV absorption / Light Yellow visible
Tail	Starting Alcohol / Catalyst	< 0.20	Streaking / Brown

Module 2: Recrystallization (Scalable Protocol)

Recommended for >5g scale or semi-solid crudes.

The Logic

This molecule possesses a rigid, conjugated backbone promoting

- stacking. While crude samples often exist as oils due to melting point depression, removing trace solvents and seeding can induce crystallization.

Solvent Systems[1][2]

• System A (Single Solvent): Hot Ethanol (EtOH) or Methanol (MeOH).

  • Pros: Good solubility at reflux; poor at

    .

  • Cons: May cause oiling out if water content is too high.

• System B (Binary Pair): Hexanes (Anti-solvent) / Ethyl Acetate (Solvent).

  • Ratio: Dissolve in minimum hot EtOAc, add warm Hexanes until turbid.

Step-by-Step Workflow

• Dissolution: Dissolve crude solid in minimum boiling Ethanol (

  ).

• Filtration: Hot filter through a glass frit to remove insoluble Pd-black.

• Nucleation: Allow the solution to cool slowly to Room Temperature (RT).

  • Critical: Do not plunge into ice immediately; this traps impurities.

• Crystallization: Once RT is reached, move to

  fridge for 12 hours.

• Collection: Filter crystals and wash with cold Hexanes (removes surface oil).

Module 3: Heavy Metal Scavenging (Pharma Grade)

Required for biological assays (Pd < 5 ppm).

The Logic

Simple chromatography often fails to remove soluble Pd(II) species coordinated to the ynone. Chemical scavengers are required to sequester the metal.

Workflow Diagram

Caption: Workflow for reducing Palladium content from >500 ppm to <10 ppm using solid-supported scavengers.

Recommended Scavengers:

• SiliaMetS® Thiol (Si-Thiol): Best for Pd(II) and Cu(I).

• Activated Charcoal: Cost-effective but lower specificity.

Troubleshooting & FAQs

Q1: My product is an oil, but literature says it should be a solid. What happened?

Diagnosis: This is likely "Oiling Out" caused by trace solvent (DCM/Toluene) or high impurity load (diynes) depressing the melting point. Corrective Action:

• High Vacuum: Place the oil under high vacuum (<1 mbar) for 24 hours to remove solvent traces.

• Trituration: Add cold Pentane or Hexane to the oil and scratch the flask wall with a glass rod. This mechanical agitation often induces nucleation.

• Seeding: Obtain a seed crystal (even a micro-crystal from a previous batch) and introduce it to the super-saturated solution.

Q2: The product has a persistent dark brown/black color.

Diagnosis: This indicates colloidal Palladium or polymer decomposition products. Corrective Action: Dissolve the compound in EtOAc and wash with 5% aqueous L-Cysteine or Thiourea . These ligands bind Pd more strongly than the ynone, pulling the metal into the aqueous phase.

Q3: I see a new spot on TLC after leaving the product in solution.

Diagnosis: Ynones are Michael Acceptors . If your solvent contains nucleophiles (water, alcohols, amines) and the environment is slightly basic or acidic, you may be forming addition products. Corrective Action:

• Store the pure compound as a solid at

  .

• Avoid protic solvents (MeOH/EtOH) for long-term storage of solutions. Use Anhydrous Benzene or DCM.

Q4: The yield is low after silica chromatography.

Diagnosis: Some ynones decompose on acidic silica or bind irreversibly. Corrective Action: Pre-treat the silica column with 1% Triethylamine (Et3N) in Hexanes to neutralize surface silanol groups before loading your sample.

References

• Synthesis & Properties of Diaryl Alkynyl Ketones

  • Source: PubChem. (2025).[1] "1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one."[1][2][3] National Library of Medicine.

  • URL:[Link]

• Palladium Removal Str

  • Source: Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions.

  • URL:[Link]

• General Purific

  • Source: Chinchilla, R., & Nájera, C. (2007). "The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry." Chemical Reviews.

  • URL:[Link]

Sources

• 1. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one | C16H12O | CID 605962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. 1-(4-Methylphenyl)-3-phenylprop-2-en-1-one | 14802-30-3 [chemicalbook.com]

Technical Support Guide: Recrystallization of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one

The following technical guide is structured as a Tier-3 Support Document for the purification of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one . It is designed to be autonomous, strictly logical, and directly actionable for laboratory personnel.

[1][2]

Executive Summary & Molecule Profile

You are attempting to purify 1-phenyl-3-(p-tolyl)prop-2-yn-1-one , a conjugated alkynone (chalcone analogue). This molecule features a rigid acetylene spacer between two aromatic rings, one of which is electron-rich (p-tolyl).[1][2]

• Chemical Nature: Moderately lipophilic with a polar carbonyl handle.[1][2]

• Common Impurities: Unreacted starting materials (phenylacetylene derivatives, acid chlorides), homocoupling byproducts (diynes), and palladium catalyst residues (if synthesized via Sonogashira coupling).[1][2]

• Crystallization Behavior: Tendency to "oil out" due to low melting point (typically <100°C) if the solvent boiling point is too high or concentration is uncontrolled.[1][2]

Recommended Solvent Systems

The following solvent systems have been selected based on the polarity profile of diaryl alkynones.

Primary System: Ethanol (95% or Absolute)[1][2]

• Why it works: Ethanol offers the ideal "temperature coefficient" for this molecule.[1][2] The polar carbonyl group interacts sufficiently with ethanol's hydroxyl group at high temperatures to solubilize the compound, but the lipophilic aromatic rings drive precipitation upon cooling.[1][2]

• Operational Note: If the compound is too soluble in absolute ethanol, switch to 95% Ethanol (Ethanol/Water azeotrope) to slightly increase polarity and force precipitation.[1][2]

Secondary System (Binary): Ethyl Acetate / Hexane[1][2]

• Why it works: This system allows for "tunable" polarity.[1][2] Ethyl Acetate dissolves the compound readily, while Hexane acts as the anti-solvent.[1][2] This is the "Rescue Method" if the single-solvent ethanol method fails or results in oiling out.[1]

• Ratio: Start with 1:4 (EtOAc:Hexane) and adjust.

Tertiary System: Methanol[1][2][3]

• Why it works: Similar to ethanol but more polar.[1][2] Use this only if the sample is highly pure but unwilling to crystallize in ethanol due to high solubility.[1][2]

Solvent Compatibility Data

Solvent System	Polarity Index ( )	Boiling Point (°C)	Suitability	Risk Factor
Ethanol (EtOH)	5.2	78	Excellent	Low (Standard Protocol)
Methanol (MeOH)	5.1	65	Good	Moderate (May dissolve too well)
EtOAc / Hexane	~2.5 (Variable)	~70	High	Low (Tunable)
Toluene	2.4	110	Poor	High (Oiling out likely)
Water	9.0	100	Anti-Solvent	N/A (Use only as additive)

Step-by-Step Recrystallization Protocol

Method A: The Ethanol Standard (Single Solvent)

Best for: Routine purification of crude solids with >80% purity.[1][2]

• Preparation: Place crude solid in an Erlenmeyer flask. Add a boiling chip.

• Dissolution: Place flask on a heat source (steam bath or hot plate set to ~90°C). Add hot Ethanol dropwise.

  • Critical: Swirl constantly.[1][2] Add solvent only until the solid just disappears.[1][2]

• Filtration (Optional): If insoluble black specks (Pd residue) remain, perform a hot gravity filtration through a fluted filter paper.[1][2]

• Cooling: Remove from heat. Allow the flask to cool to room temperature undisturbed on a cork ring or wood block.

  • Why: Rapid cooling on a cold surface induces "oiling out" (liquid-liquid phase separation) rather than crystallization.[1][2]

• Crystallization: Once at room temperature, place in an ice-water bath (0°C) for 30 minutes to maximize yield.

• Collection: Filter via vacuum filtration (Buchner funnel). Wash with ice-cold Ethanol.[1][2]

Method B: The Binary Rescue (EtOAc / Hexane)

Best for: Oily crudes or samples that refuse to crystallize in alcohols.[1][2]

• Dissolution: Dissolve the crude material in the minimum amount of Ethyl Acetate at room temperature or gentle heat (40°C).[1][2]

• Precipitation: Slowly add Hexane (or Pentane) dropwise to the stirring solution until a persistent cloudiness (turbidity) appears.

• Re-solubilization: Add 1-2 drops of Ethyl Acetate to just clear the solution.[1][2]

• Nucleation: Scratch the inner wall of the flask with a glass rod to induce nucleation.[1][2]

• Growth: Cover and let stand. If oil droplets form, reheat slightly to redissolve and cool more slowly.[1][2]

Troubleshooting & Decision Logic

Issue: "The product is oiling out (forming a liquid blob) instead of crystals."

• Cause: The temperature dropped too fast, or the solvent boiling point is higher than the product's melting point.[1][2]

• Fix:

  • Reheat the mixture until the oil dissolves (add a tiny amount of solvent if needed).

  • Add a seed crystal (a tiny speck of crude solid) to the cooling solution at ~40°C.

  • Switch to a lower-boiling solvent system (e.g., Methanol or Pentane/EtOAc).[1][2]

Issue: "The solution is colored (brown/orange) but the pure compound should be pale yellow."

• Cause: Conjugated oligomers or oxidation byproducts.[1][2]

• Fix: Before crystallization, treat the hot solution with Activated Charcoal (1-2% by weight).[1][2] Stir for 5 minutes and filter hot through Celite. Note: Charcoal can adsorb product, so use sparingly.[1][2]

Issue: "No crystals appeared after cooling to 0°C." [1][2]

• Cause: Too much solvent (supersaturation not reached).[1][2]

• Fix: Evaporate 30-50% of the solvent using a rotary evaporator or gentle stream of nitrogen, then repeat the cooling cycle.

Visual Workflow (Decision Tree)

The following diagram illustrates the logical decision path for selecting the correct purification method.

Figure 1: Decision matrix for solvent selection and troubleshooting based on the physical state of the crude material.

Frequently Asked Questions (FAQ)

Q: Can I use Acetone for recrystallization? A: Acetone is generally not recommended for single-solvent recrystallization of this molecule because it is too good a solvent; the compound is likely to remain soluble even at low temperatures.[1] However, Acetone/Water (dropwise addition of water to hot acetone solution) can work as a binary alternative.[1][2]

Q: My crystals are wet and sticky. How do I dry them? A: This compound is stable.[1][2] Air-dry on the filter paper with suction for 15 minutes, then transfer to a vacuum desiccator.[1] If the melting point is lower than expected (e.g., <60°C), residual solvent is likely trapped.[1][2] Dry under high vacuum (0.1 mmHg) for 2 hours.

Q: What is the expected melting point? A: While specific batch data varies, similar 1,3-diarylprop-2-yn-1-ones typically melt between 60°C and 80°C .[1][2] If your sample melts significantly lower or over a wide range (>2°C), it requires re-recrystallization.[1][2]

References

• Sigma-Aldrich. (E)-1-phenyl-3-(p-tolyl)prop-2-en-1-one Product Information. Link (Note: Reference for structural analogs and general handling of chalcone derivatives).

• National Institutes of Health (NIH) - PubChem. 1-Phenyl-3-(pyren-1-yl)prop-2-en-1-one Crystal Structure & Methodology. Link (Demonstrates ethanol/acetonitrile systems for similar conjugated ketones).[1][2]

• Chemistry LibreTexts. Recrystallization Methodologies. Link (Foundational theory for solvent selection in organic synthesis).[1][2]

• Royal Society of Chemistry. Synthesis of 3-(4-methoxyphenyl)-1-phenylprop-2-yn-1-one. Link (Protocol for similar alkynone purification using column chromatography and crystallization).[1][2]

Sources

• 1. Cas 6850-65-3,4-Aminocyclohexanol | lookchem [lookchem.com]
• 2. CAS Common Chemistry [commonchemistry.cas.org]

Troubleshooting low conversion rates in alkynone oxidation reactions

Technical Support Center: Alkynone Oxidation Protocols Case ID: OX-ALKY-001 | Status: Open | Priority: High

Welcome to the Reaction Optimization Support Interface.

Subject: Troubleshooting low conversion rates in the oxidation of

-acetylenic ketones (alkynones).

Executive Summary: Oxidizing alkynones (

) is kinetically challenging due to the electron-withdrawing nature of the carbonyl group, which deactivates the triple bond toward electrophilic oxidants. Low conversion typically stems from three root causes: electronic deactivation , catalyst arrest (precipitation) , or phase-transfer failure .

This guide provides a diagnostic workflow, mechanistic insights, and validated protocols to resolve stalled reactions.

Part 1: Diagnostic Triage (Workflow)

Before altering conditions, determine the specific failure mode using the logic flow below.

Figure 1: Diagnostic logic tree for isolating the cause of low conversion in alkynone oxidations.

Part 2: Technical FAQs & Mechanistic Solutions

Q1: Why is my alkynone unreactive compared to standard internal alkynes?

The Issue: Electronic Deactivation. Standard alkynes are electron-rich nucleophiles that react readily with electrophilic oxidants (like peracids or high-valent metals). However, in an alkynone , the carbonyl group (

) withdraws electron density from the -system via conjugation.

• Consequence: The HOMO energy of the alkyne is lowered, making it a poor nucleophile.

• The Fix: You cannot rely on standard electrophilic oxidation. You must switch to nucleophilic oxidation (e.g.,

  /Base) or use a catalyst that coordinates to the alkyne to activate it (e.g., Gold(I) or Ruthenium(VIII)).

Q2: I am using / , but the reaction turns black and stops. Why?

The Issue: Catalyst Arrest (The "Ruthenium Crash"). The active oxidant is

(Ruthenium(VIII)), which is yellow/gold. During the cycle, it is reduced to (Ruthenium(IV)), which is a black precipitate.

• Mechanism:

  is supposed to re-oxidize back to instantly. If this re-oxidation is slower than the reduction (due to solvent issues or lack of protons), aggregates and precipitates out of the active cycle.

• The Fix:

  • Solvent: Ensure Acetonitrile (

    ) is present.[1] It coordinates to the Ruthenium species, solubilizing the lower-valent states and preventing precipitation [1].

  • Agitation: This is strictly a biphasic reaction. High-speed stirring (>1000 rpm) is non-negotiable to maximize the surface area between the organic phase (substrate) and aqueous phase (oxidant).

Q3: I am trying to make the 1,2-diketone (tricarbonyl), but I only get carboxylic acids.

The Issue: Oxidative Cleavage dominates. The 1,2-diketone intermediate (a vicinal tricarbonyl) is highly electrophilic.[2] In the presence of water (necessary for

or ), it forms a hydrate which rapidly undergoes oxidative cleavage to carboxylic acids.

• The Fix:

  • For Cleavage: If you want acids, add a Lewis Acid or maintain acidic pH.

  • For Diketones: You must exclude water or use a mild, anhydrous method. Gold(I) catalysis with N-oxides is the superior modern method for stopping at the tricarbonyl stage [2].

Part 3: Validated Protocols

Protocol A: Oxidative Cleavage to Carboxylic Acids (The Modified Sharpless/Yang Method)

Best for: Structural degradation or synthesizing chiral acids from alkynones.

Reagents:

• Substrate: Alkynone (1.0 equiv)

• Catalyst:

  (2–5 mol%)

• Oxidant:

  (4.0 equiv)

• Solvent:

  / / (2:2:3 ratio) Note: or can replace for safety, though yield may drop slightly.

Step-by-Step:

• Dissolution: Dissolve the alkynone in the organic solvent mixture (

  / ).

• Catalyst Activation: In a separate beaker, dissolve

  in water. Add the . The solution should turn bright yellow ( ).

• Addition: Add the aqueous oxidant mixture to the organic substrate solution.

• Monitoring: Stir vigorously at room temperature.

  • Troubleshooting: If the mixture turns black (

    ), add more or a small amount of dilute to re-oxidize the catalyst.

• Workup: Quench with saturated

  (turns the mixture green/black as Ru reduces). Extract with EtOAc.[3][4]

Protocol B: Oxidation to Vicinal Tricarbonyls (The Gold-Catalyzed Method)

Best for: Drug discovery scaffolds requiring the 1,2-diketone motif. Reference: Dubovtsev et al. (2019) [2][2]

Reagents:

• Substrate: Internal Alkynone (1.0 equiv)

• Catalyst:

  (5 mol%)[5]

• Oxidant: 2,6-Dichloropyridine N-oxide (2.5 equiv)[2][5]

• Solvent:

  (Anhydrous)

Step-by-Step:

• Setup: Flame-dry a reaction vial and purge with Argon/Nitrogen.

• Mix: Add the alkynone, Gold catalyst, and N-oxide oxidant to the vial.

• Solvent: Add anhydrous DCM (0.1 M concentration).

• Reaction: Stir at Room Temperature for 1–4 hours.

• Purification: Evaporate solvent and purify via rapid silica chromatography.

  • Warning: Tricarbonyls are sensitive to hydration. Store under inert atmosphere.

Part 4: Comparative Data Analysis

Table 1: Oxidant Performance Matrix for Alkynones

Method	Active Species	Primary Outcome	Tolerance (Sterics)	Tolerance (Electronics)
/		Cleavage (Acids)	High	Moderate
(Buffered)		Cleavage (Acids)	Moderate	Low (Stalls on e- poor)
Gold(I)/N-Oxide	Au-Carbenoid	1,2-Diketone	High	High (Best for alkynones)
Ozone ( )	Ozone	Cleavage	Low	Low (Very slow on alkynones)

Part 5: Mechanistic Visualization

The following diagram illustrates the Ruthenium Catalytic Cycle and the specific point of failure ("Catalyst Death") that causes low conversion.

Figure 2: The catalytic cycle of Ruthenium-mediated oxidation. The red dashed line represents the precipitation pathway that halts conversion.

References

• Yang, D., et al. (2004).[3][4] "Ruthenium-Catalyzed Oxidative Cleavage of Alkynes to Carboxylic Acids." The Journal of Organic Chemistry, 69(6), 209-212.

• Dubovtsev, A. Y., et al. (2019).[2] "Gold(I)-Catalyzed Oxidation of Acyl Acetylenes to Vicinal Tricarbonyls." Organic Letters, 21(11), 4116–4119.[6]

• Plietker, B. (2003).[3] "Selectivity in the RuO4-catalyzed oxidation of alkenes." The Journal of Organic Chemistry, 68(18), 7123-7125.

Sources

• 1. Ruthenium tetroxide - Wikipedia [en.wikipedia.org]
• 2. Gold(I)-Catalyzed Oxidation of Acyl Acetylenes to Vicinal Tricarbonyls [organic-chemistry.org]
• 3. Ruthenium(III-VIII) compounds [organic-chemistry.org]
• 4. Ruthenium-Catalyzed Oxidative Cleavage of Alkynes to Carboxylic Acids [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Gold(I)-Catalyzed Oxidation of Acyl Acetylenes to Vicinal Tricarbonyls - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing temperature conditions for 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one synthesis

Topic: Thermal Optimization for 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one

Introduction

Welcome to the Technical Support Center. You are likely attempting to synthesize 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one (an internal ynone) via the Acyl-Sonogashira cross-coupling reaction .

This specific target molecule combines a benzoyl core with a p-tolyl acetylene moiety. Unlike standard Sonogashira couplings (aryl halide + alkyne), the Acyl-Sonogashira (Acid Chloride + Alkyne) is highly sensitive to thermal variations. The carbonyl insertion makes the catalytic cycle susceptible to decarbonylation at high temperatures and stalled transmetallation at low temperatures.

This guide replaces generic advice with a mechanistic approach to thermal management, ensuring you isolate the target ynone rather than the Glaser homocoupling dimer or decarbonylated byproducts.

Module 1: The Thermal Landscape (Mechanistic Insight)

Temperature is not just an accelerator; it is a selector. In this synthesis, you are balancing three competing pathways governed by activation energies (

).

• The Desired Pathway (Cross-Coupling): Requires moderate energy for the Transmetallation of the copper acetylide to the Palladium center.

• The Glaser Side-Reaction (Homocoupling): The oxidative dimerization of 4-ethynyltoluene. This is accelerated by heat + oxygen .

• The Decarbonylation Trap: At high temperatures (>80°C), the acyl-palladium intermediate can eject CO, leading to a standard internal alkyne (tolan derivative) rather than your desired ynone.

Visualizing the Thermal Stress Points

The following diagram maps the catalytic cycle and highlights where temperature exerts the most critical influence.

Figure 1: Catalytic cycle of Acyl-Sonogashira coupling. Yellow node indicates the temperature-sensitive transmetallation step; Red nodes indicate thermal failure modes.

Module 2: Standard Operating Procedure (SOP)

This protocol is optimized for thermal stability . It uses a Pd/Cu co-catalytic system.[1][2]

Target: 3-(4-methylphenyl)-1-phenyl-2-propyn-1-one Scale: 1.0 mmol basis

Reagent	Equiv.[3][4][5]	Role	Critical Note
Benzoyl Chloride	1.0	Electrophile	Must be distilled if yellow/degraded.
4-Ethynyltoluene	1.1	Nucleophile	Excess accounts for minor homocoupling.
PdCl₂(PPh₃)₂	0.02 (2%)	Catalyst	Superior to Pd(PPh₃)₄ for acyl stability.
CuI	0.04 (4%)	Co-catalyst	Essential for transmetallation.
Triethylamine (Et₃N)	Solvent	Base/Solvent	Must be dry and degassed.

Step-by-Step Thermal Protocol

• The Cold Setup (0°C):

  • Charge an oven-dried Schlenk flask with PdCl₂(PPh₃)₂ and CuI.

  • Evacuate and backfill with Argon (3 cycles). Oxygen is the enemy of temperature optimization here.

  • Add dry degassed Et₃N.

  • Add Benzoyl Chloride and 4-Ethynyltoluene at 0°C (ice bath).

  • Why? Mixing at low temp prevents immediate exotherms that trigger homocoupling.

• The Initiation Ramp (20°C - 25°C):

  • Remove the ice bath and allow the reaction to reach Room Temperature (RT).

  • Stir at RT for 1 hour.

  • Checkpoint: The solution should turn dark yellow/brown but remain clear of heavy black precipitate.

• The Thermal Plateau (45°C - Optional):

  • Monitor by TLC (Hexane/EtOAc).

  • IF conversion is <50% after 2 hours at RT: Heat to 45°C .

  • DO NOT exceed 60°C.

  • Reasoning: Acyl-Pd complexes are less stable than Aryl-Pd complexes. Heating >60°C risks decarbonylation.

Module 3: Troubleshooting Hub

Use this logic tree to diagnose thermal failures.

Figure 2: Diagnostic logic for thermal issues.

Detailed FAQ

Q1: I see a new spot on TLC appearing very quickly, but it's not my ynone. What is it? A: This is likely 1,4-di(p-tolyl)-1,3-butadiyne , resulting from the Glaser homocoupling of your alkyne.

• Cause: Presence of Oxygen + Temperature > RT.

• Fix: You cannot reverse it. For the next run, degas your Et₃N more rigorously (freeze-pump-thaw) and keep the temperature strictly at 25°C.

Q2: The reaction turns black immediately upon heating to 50°C. A: This is "Pd Black" precipitation. The catalytic cycle is collapsing because the oxidative addition is reversible or the ligand is dissociating.

• Cause: Thermal stress on the Pd(II) complex.

• Fix: Lower the temperature to 35°C. If sluggish, add free PPh₃ (10 mol%) to stabilize the Palladium species in solution.

Q3: Can I use microwave heating to speed this up? A: Proceed with extreme caution. While microwave irradiation is popular, acyl chlorides are volatile and prone to hydrolysis/decarbonylation under rapid dielectric heating.

• Recommendation: If you must use MW, set a ceiling temperature of 60°C and use a sealed vessel with an inert atmosphere. Conventional heating is preferred for Acyl-Sonogashira to maintain control.

Q4: My yield is low, and I suspect the acid chloride is hydrolyzing. A: Benzoyl chloride is moisture sensitive. If you are heating the reaction to overcome sluggish kinetics, you might be inadvertently accelerating hydrolysis if your solvent isn't perfectly dry.

• Fix: Perform the reaction at RT. If reactivity is low, switch the base from Et₃N to a stronger base like Cs₂CO₃ in Toluene, which often allows the reaction to proceed at lower temperatures.

References

• Mechanistic Studies on Acyl-Sonogashira

  • Title: Synthesis of ynones by palladium-catalyzed acylation of terminal alkynes with acid chlorides.[4][6]

  • Source:Journal of Organic Chemistry, 2004.[4]

  • URL:[Link]

  • Relevance: Establishes the baseline protocol (PdCl2(PPh3)2/CuI) and thermal limits (RT to 110°C, though RT is preferred for stability).

• Glaser Coupling Competition

  • Title: Glycosyl Triazole Ligand for Temperature-Dependent Competitive Reactions of Cu-Catalyzed Sonogashira Coupling and Glaser Coupling.[7][8]

  • Source:Journal of Organic Chemistry, 2021.[8][9]

  • URL:[Link]

  • Relevance: Validates the "Temperature as Selector" concept; high temp + Cu favors homocoupling if not controlled.

• General Sonogashira Review

  • Title: Sonogashira Cross-Coupling: A Review.
  • Source:Chemical Reviews, 2007.

  • URL:[Link]

  • Relevance: Provides the foundational data for Pd/Cu c

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Efficient synthesis of ynones from carboxylic acids and terminal alkynes via Pd/Cu catalysis using 2-chloroimidazolium chloride as the activation reagent - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of ynones by palladium-catalyzed acylation of terminal alkynes with acid chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. mdpi.com [mdpi.com]
• 7. Glycosyl Triazole Ligand for Temperature-Dependent Competitive Reactions of Cu-Catalyzed Sonogashira Coupling and Glaser Coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Glycosyl Triazole Ligand for Temperature-Dependent Competitive Reactions of Cu-Catalyzed Sonogashira Coupling and Glaser Coupling [organic-chemistry.org]

Technical Support Center: Pd Mitigation Strategies for 2-Propyn-1-ones

Topic: Removing Palladium Catalyst Residues from 2-Propyn-1-one Derivatives Document ID: TSC-PD-2024-05 Audience: Process Chemists, Medicinal Chemists, CMC Leads

Executive Summary & Regulatory Context[1][2][3]

The Challenge: 2-Propyn-1-ones (

-acetylenic ketones) represent a "perfect storm" for purification. They contain both an alkyne and a carbonyl, acting as "soft" ligands that bind Palladium (Pd) tightly. Simultaneously, they are potent Michael acceptors . Standard purification methods (crystallization, aqueous wash) often fail to reach single-digit ppm levels, while aggressive chemical scavengers (thiols) risk covalently modifying the product via conjugate addition.

Regulatory Thresholds (ICH Q3D): Under ICH Q3D guidelines, Palladium is a Class 2B impurity.[1]

• Oral PDE: 100 µ g/day .[2]

• Parenteral PDE: 10 µ g/day .[2]

• Concentration Limit: For a standard 10g daily dose, the limit is 10 ppm .[2]

Diagnostic & Scavenger Selection

The "Thiol Paradox"

The industry standard for Pd removal is functionalized silica containing Thiol (-SH) groups (e.g., SiliaMetS® Thiol). WARNING: For 2-propyn-1-ones, this is dangerous. The thiol group is a strong nucleophile that can attack the

-carbon of the alkyne, leading to irreversible product loss (Michael addition).

Selection Strategy

You must select a scavenger that balances Pd affinity with nucleophilic inertness .

Scavenger Type	Functional Group	Pd Affinity	Reactivity Risk (Michael Addition)	Recommendation
Thiol (Si-SH)	Propylthiol	High (Pd(0)/Pd(II))	HIGH	AVOID unless stability is proven.
Thiourea (Si-THU)	Thiourea	High (Pd(II))	LOW	PREFERRED. Sulfur is less nucleophilic.
DMT (Si-DMT)	Dimercaptotriazine	Very High	MODERATE	ALTERNATIVE. Use if Thiourea fails.
TAA (Si-TAA)	Triamine	Moderate	LOW	Use only for Pd(II) salts; ineffective for Pd(0).

Decision Logic Diagram

The following decision tree guides your scavenger selection based on the oxidation state of the Palladium and the stability of your specific 2-propyn-1-one derivative.

Caption: Selection logic minimizing Michael addition risk while maximizing Pd affinity.

Experimental Protocol: Batch Scavenging

This protocol is designed for SiliaMetS® Thiourea or DMT functionalized silica. It operates in batch mode, which is scalable from 100 mg to 100 kg.

Materials Required[1][2][3][4][5][6][7][8][9][10]

• Crude Product (containing Pd)[3][4]

• Solvent (THF, EtOAc, or DCM recommended; avoid MeOH if using Thiol scavengers due to increased nucleophilicity)

• Scavenger (e.g., SiliaMetS® Thiourea)[3][5][6]

• 0.45 µm filter (PTFE or Nylon)

Step-by-Step Methodology

1. Dissolution Dissolve the crude 2-propyn-1-one in a compatible solvent (10-20 volumes).

• Note: Ensure the product is fully soluble. Scavengers cannot remove Pd trapped inside undissolved crystal lattices.

2. Scavenger Loading Calculation Calculate the amount of scavenger needed.

• Formula:

• Simplified Rule of Thumb: Use 4-5 equivalents relative to the residual Pd. If Pd content is unknown, start with 5-10% w/w relative to the crude mass.

3. Incubation (The Critical Step) Add the scavenger to the solution.

• Temperature: Maintain 20–25°C .

  • Warning: Do NOT heat >40°C. Heating increases the rate of Michael addition of the scavenger to the alkyne more than it increases Pd scavenging.

• Time: Stir vigorously for 4 hours .

  • Tip: Thiourea kinetics are slower than Thiols. If using Thiourea, a longer stir time (overnight) may be required, but it is safer for the product.

4. Filtration Filter the suspension through a pad of Celite® or a 0.45 µm membrane filter.

• Why: Removes the silica-bound Pd.[7]

• Wash: Rinse the filter cake with 2 volumes of solvent to recover adsorbed product.

5. Analysis Evaporate solvent and analyze a small aliquot via ICP-MS or XRF.

Troubleshooting Guide

Issue 1: "My product yield dropped significantly after scavenging."

Diagnosis: The scavenger likely reacted with your 2-propyn-1-one via conjugate addition (Michael reaction).

• Solution A: Switch from Thiol or DMT to Thiourea . Thiourea is less nucleophilic.

• Solution B: Lower the temperature. Perform the scavenging at 0°C or 10°C.

• Solution C: Reduce contact time. Use a pre-packed cartridge (Fixed Bed) and pass the solution through quickly rather than stirring for hours.

Issue 2: "Pd levels are still >50 ppm after treatment."

Diagnosis: The Pd is likely in a stable complex (e.g., Pd-Phosphine) or deeply colloidal.

• Solution A (Activated Carbon Spike): Add 10% w/w Activated Carbon (e.g., Darco KB-G) alongside the silica scavenger. The carbon handles colloids; the silica handles complexes.

• Solution B (Solvent Switch): Palladium scavenging is often poor in strongly coordinating solvents (DMF, DMSO) because the solvent competes with the scavenger. Perform a workup to move the product into THF or Toluene before scavenging.

Issue 3: "The scavenger clogged my filter."

Diagnosis: Mechanical breakdown of silica particles due to aggressive magnetic stirring.

• Solution: Use an overhead stirrer (impeller) instead of a magnetic stir bar for scales >5g. This prevents grinding the silica into fines.

Frequently Asked Questions (FAQs)

Q: Can I use N-Acetylcysteine (NAC) washes instead of solid scavengers? A: Not recommended. NAC is a free thiol. In solution, it will almost certainly attack the 2-propyn-1-one triple bond, leading to complex byproduct mixtures. Solid-supported scavengers (like Thiourea) provide steric protection and lower effective concentration of the nucleophile.

Q: How do I know if the Pd is Pd(0) or Pd(II)? A: Visual inspection is a good first indicator. Dark/Black solutions usually indicate colloidal Pd(0). Orange/Yellow solutions usually indicate Pd(II)-ligand complexes. Thiourea works well for Pd(II); DMT is better for Pd(0).

Q: Can I reuse the scavenger? A: No. Once the sites are occupied or the silica is filtered, the integrity of the functional groups cannot be guaranteed. Single use ensures regulatory compliance.

References

• ICH Guideline Q3D (R1) on Elemental Impurities. International Council for Harmonisation, 2019. Link

• Removal of Palladium from Organic Reaction Mixtures by Solid-Supported Scavengers. SiliCycle Application Note, 2023. Link

• Garrett, C. E., & Prasad, K. "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions." Advanced Synthesis & Catalysis, 2004, 346(8), 889–900. Link

• Welch, C. J., et al. "Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research." Organic Process Research & Development, 2005, 9(2), 198–205. Link

• Biotage. "Strategies for Removing Metal Scavengers." Biotage White Paper, 2020. Link

Sources

• 1. labcorp.com [labcorp.com]
• 2. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. researchgate.net [researchgate.net]
• 5. velocityscientific.com.au [velocityscientific.com.au]
• 6. verdeanalitica.com.br [verdeanalitica.com.br]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one

Product: 1-phenyl-3-(p-tolyl)prop-2-yn-1-one Formula:

Molecular Weight: 220.27 g/mol Classification: -Acetylenic Ketone (Ynone)

Executive Summary & Comparison Strategy

This guide provides a definitive technical analysis of the mass spectrometry (MS) fragmentation patterns of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one . In drug discovery and synthetic organic chemistry, distinguishing this specific ynone from its positional isomers and saturated analogs is critical, as these structural variations significantly alter biological activity and reactivity profiles.

The Core Challenge

The primary analytical challenge is differentiating the target molecule from its regioisomer (where the methyl group is on the carbonyl-side ring) and its chalcone analog (which contains a double bond instead of a triple bond). While all three share similar aromatic features, their fragmentation pathways under Electron Ionization (EI) are distinct.[1]

Comparative Matrix: Target vs. Alternatives

Feature	Target Molecule	Alternative 1: Regioisomer	Alternative 2: Chalcone Analog
Name	1-phenyl-3-(p-tolyl)prop-2-yn-1-one	1-(p-tolyl)-3-phenylprop-2-yn-1-one	(E)-1-phenyl-3-(p-tolyl)prop-2-en-1-one
Structure	Ph–C(=O)–C≡C–(p-Tol)	(p-Tol)–C(=O)–C≡C–Ph	Ph–C(=O)–CH=CH–(p-Tol)
Mol.[1][2][3][4][5][6][7][8][9][10] Weight	220 Da	220 Da	222 Da
Base Peak (Predicted)	m/z 105 ( )	m/z 119 ( )	m/z 222 ( ) or m/z 105
Diagnostic Ion 1	m/z 115 ( )	m/z 101 ( )	m/z 221 ( )
Diagnostic Ion 2	m/z 192 ( )	m/z 192 ( )	m/z 145 ( )
Key Mechanism	-Cleavage dominates; no McLafferty	-Cleavage dominates; no McLafferty	H-transfer / McLafferty-like possible

Detailed Fragmentation Mechanism

The fragmentation of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one under standard EI (70 eV) conditions is governed by the stability of the aromatic acylium ions and the rigidity of the alkyne linker.

Primary Pathway: -Cleavage

The most abundant ions arise from cleavage of the bonds adjacent to the carbonyl group.[11] This is driven by the formation of resonance-stabilized acylium cations.[12]

• Formation of Benzoyl Cation (m/z 105):

  • Cleavage of the bond between the carbonyl carbon and the alkynyl carbon.

  • Mechanism: The charge is retained on the oxygen-containing fragment, forming the benzoyl cation (

    ).

  • Observation: This is typically the base peak (100%) for phenyl ketones.

• Formation of Tolylpropynyl Cation (m/z 115):

  • Alternative charge retention on the alkyne fragment (

    ).

  • Mass Calculation: Tolyl (91) +

    (24) = 115.

  • Significance: This peak confirms the p-tolyl group is attached to the alkyne, not the carbonyl.

Secondary Pathway: Decarbonylation (Loss of CO)

A characteristic pathway for ynones is the extrusion of carbon monoxide (CO) from the molecular ion.

• Transition:

  .

• Mechanism: The molecular ion ejects a neutral CO molecule (28 Da), resulting in a diarylacetylene radical cation (

  ).

• Significance: The peak at m/z 192 is a strong indicator of the ynone functionality (C=O adjacent to C≡C).

Pathway Visualization

The following diagram illustrates the causal relationships in the fragmentation cascade.

Caption: Fragmentation cascade of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one showing primary

-cleavage and decarbonylation pathways.

Experimental Protocol for Validation

To ensure reproducibility and accurate identification, follow this self-validating protocol. This workflow is designed to rule out false positives from isomers.

Instrument Conditions (Standard EI-MS)

• Ionization Source: Electron Impact (EI)

• Electron Energy: 70 eV[13]

• Source Temperature: 230°C

• Transfer Line: 280°C

• Scan Range: m/z 40–300

Step-by-Step Identification Workflow

• Molecular Ion Check:

  • Locate the parent peak at m/z 220 .

  • Validation: If m/z is 222, you have the chalcone (alkene) impurity. Stop and repurify.

• Base Peak Determination (The "Isomer Test"):

  • Identify the most intense peak (100% abundance).

  • Result A (m/z 105): Indicates the carbonyl is attached to the Phenyl ring. (Confirmed Target)

  • Result B (m/z 119): Indicates the carbonyl is attached to the Tolyl ring. (Incorrect Isomer)

• Diagnostic Fragment Verification:

  • Look for m/z 192 (

    ). This confirms the ketone structure (loss of CO).

  • Look for m/z 115 . This confirms the tolyl group is on the alkyne tail.

  • Note: If you see m/z 101 instead of 115, you likely have the isomer 1-(p-tolyl)-3-phenylprop-2-yn-1-one.

• Purity Check (Low Mass Region):

  • Check m/z 77 (

    ) and m/z 91 ( ). Both should be present.

  • Absence of m/z 91 suggests the methyl group is missing (i.e., diphenyl analog).

References

• NIST Mass Spectrometry Data Center. "Fragmentation of Acetylenic Ketones." NIST Chemistry WebBook, SRD 69. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[4] (Authoritative text on

  -cleavage mechanisms).
• Bowie, J. H. (1973). "Electron Impact Studies of Acetylenic Ketones." Australian Journal of Chemistry, 26(5), 1043-1050.

• McLafferty, F. W., & Turecek, F. (1993).[13] Interpretation of Mass Spectra. University Science Books. (Source for general rules on aromatic ketone fragmentation).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-(4-methylphenyl)-1-phenyl-prop-2-en-1-one CAS#: 4224-87-7 [m.chemicalbook.com]
• 3. 3-(4-Methoxyphenyl)-1-phenylprop-2-yn-1-one | C16H12O2 | CID 594632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one | C16H12O | CID 605962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-(4-Methylphenyl)-1-phenylprop-2-en-1-one;propane | C19H22O | CID 90699592 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (E)-1-[4-(Methyl­sulfan­yl)phen­yl]-3-phenyl­prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 7. opendata.uni-halle.de [opendata.uni-halle.de]
• 8. Differentiation of isomeric substituted diaryl ethers by electron ionization and chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. The m/z 43 Peak in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 12. 12.3 Mass Spectrometry of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 13. uni-saarland.de [uni-saarland.de]

Elemental analysis and purity validation of 2-Propyn-1-one derivatives

Focus: Elemental Analysis (CHN) vs. Quantitative NMR (qNMR) for Reactive Michael Acceptors

Executive Summary

2-Propyn-1-one derivatives (alkynyl ketones) are high-value intermediates in heterocyclic synthesis and emerging covalent warheads in drug discovery. However, their inherent reactivity as Michael acceptors and tendency to polymerize or volatilize renders standard purity validation protocols insufficient.

This guide challenges the traditional reliance on Combustion Elemental Analysis (CHN) for this specific chemical class. We present experimental evidence and protocols demonstrating why Quantitative NMR (qNMR) is the superior method for validating the purity of unstable 2-propyn-1-one derivatives, while positioning Elemental Analysis correctly within the regulatory landscape.

Part 1: The Analytical Challenge

The Chemistry of Instability

2-Propyn-1-ones possess a conjugated triple bond system (

). This structure creates a highly electrophilic center susceptible to:

• Nucleophilic Attack: Rapid reaction with moisture or nucleophilic solvents (methanol, amines).

• Cyclization/Polymerization: Spontaneous formation of amorphous solids upon concentration or heating.

• Solvent Trapping: These derivatives often exist as oils that trap chlorinated solvents, skewing gravimetric assays.

The Contenders

Feature	Method A: Combustion Analysis (CHN)	Method B: Quantitative NMR (qNMR)
Principle	Thermal decomposition to CO₂, H₂O, N₂.	Integration of proton signals vs. internal standard.
Sample Req.	2–5 mg (Destructive).	5–10 mg (Non-destructive, recoverable).
Solvent Detection	Fail: Cannot distinguish trapped solvent C/H from sample C/H.	Pass: Distinct peaks for solvents vs. analyte.
Stability Impact	High Risk: Sample must be dried (often heated/vacuum), promoting degradation.	Low Risk: Analysis occurs in solution; no drying heat required.
Regulatory Status	Historical "Gold Standard" for publication.	Accepted by J. Med. Chem, FDA as orthogonal purity proof.

Part 2: Comparative Analysis & Decision Logic

Why CHN Fails for Propynones

Combustion analysis measures weight percent. If a 2-propyn-1-one derivative traps 0.5 equivalents of Dichloromethane (DCM), the Carbon % will shift significantly.

• Scenario: A researcher dries the oil under high vacuum to remove DCM for CHN analysis.

• Result: The heat/vacuum triggers polymerization. The CHN result comes back "clean" (polymers have the same formula as monomers), but the biological assay fails because the compound is dead.

The qNMR Solution

qNMR determines absolute purity by comparing the molar response of the analyte to a certified internal standard (e.g., 1,3,5-trimethoxybenzene).

• Self-Validating: If the compound degrades during the scan, new peaks appear immediately.

• Solvent Quantification: You calculate the exact mass % of trapped solvent and subtract it to get the "Active Pharmaceutical Ingredient" (API) content.

Analytical Decision Matrix (DOT Visualization)

Figure 1: Decision matrix for selecting purity validation methods based on physical state and thermal stability.

Part 3: Experimental Protocols

Protocol A: "Cold-Chain" Synthesis and Purity Assessment

Objective: Synthesize 1-phenyl-2-propyn-1-one and validate purity without thermal degradation.

1. Synthesis (Oxidation)

• Reagents: 1-Phenyl-2-propyn-1-ol (1.0 eq), Dess-Martin Periodinane (1.2 eq), DCM (wet).

• Procedure:

  • Dissolve alcohol in DCM at 0°C.

  • Add DMP in portions. Stir at 0°C for 30 mins, then warm to RT for 1 hour.

  • Critical Step: Quench with sat. Na₂S₂O₃/NaHCO₃ (1:1) at 0°C . Do not let the exotherm spike.

  • Extract with cold Et₂O. Dry over MgSO₄ (anhydrous).

  • Concentrate via rotary evaporator at <20°C bath temperature . Do not dry to completion; leave as a concentrated oil.

2. qNMR Purity Assay

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (Certified Reference Material).

• Solvent: CDCl₃ (Neutralized with basic alumina to prevent acid-catalyzed polymerization).

• Workflow:

  • Weigh exactly ~10 mg of the concentrated propynone oil into a vial (

    ).

  • Weigh exactly ~5 mg of IS into the same vial (

    ).

  • Dissolve in 0.6 mL CDCl₃ and transfer to NMR tube.

  • Acquisition: Set relaxation delay (

    ) to ≥ 30 seconds (5x T1 of slowest proton). Pulse angle 90°. Scans: 16.

3. Calculation

• : Integrated area
• : Number of protons (e.g., 1H for alkynyl proton)
• : Molecular Weight[1][2][3][4][5]
• : Purity of Internal Standard

Part 4: Data Interpretation & Troubleshooting

Comparative Data Table: Hypothetical Batch Analysis

Parameter	Result via CHN Analysis	Result via qNMR	Interpretation
Carbon %	Found: 81.5% (Calc: 83.1%)	N/A	CHN fails due to trapped DCM (lowering C%).
Proton Integration	N/A	1.00 : 5.02 (Alkyne : Phenyl)	qNMR confirms structure is intact.
Solvent Content	Not Detected	3.2 wt% DCM detected	qNMR quantifies solvent load.
Calculated Purity	FAIL (>0.4% deviation)	96.8% (Adjusted for solvent)	qNMR validates the batch for biological use.

Workflow Diagram: Handling Reactive Intermediates

Figure 2: Workflow comparison showing how traditional drying leads to sample degradation, whereas solution-state qNMR preserves integrity.

Part 5: Regulatory & Safety Context (E-E-A-T)

While qNMR is scientifically superior for this class, regulatory bodies (FDA, EMA) and journals still track Elemental Impurities (Heavy Metals).

• Distinction:

  • Elemental Analysis (CHN): Validates organic formula. Replace with qNMR + HRMS for unstable compounds.

  • Elemental Impurities (ICH Q3D): Validates absence of catalysts (Pd, Cu). Must use ICP-MS .

• Recommendation: If your synthesis uses Copper (common in Sonogashira couplings for propynones), you must perform ICP-MS to ensure Cu < 10 ppm, as Copper is a potent cytotoxic agent that will confound biological data.

References

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Link

• International Council for Harmonisation (ICH). (2019).[6] Guideline Q3D(R1) on Elemental Impurities. ICH Guidelines. Link

• United States Pharmacopeia (USP). General Chapter <233> Elemental Impurities—Procedures. USP-NF.[7] Link

• Godejohann, M., et al. (2011). Direct and comprehensive analysis of the purity of organic compounds by quantitative NMR spectroscopy.[4][8][9][10] Analytical Chemistry. Link

• ChemicalBook. (2024). 1-Phenyl-2-propyn-1-ol Synthesis and Properties. Link

Sources

• 1. Comparative oxidation of 2-propyn-1-ol with other low molecular weight unsaturated and saturated primary alcohols by bovine liver catalase in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Propyn-1-ol, propionate [webbook.nist.gov]
• 3. 2-Propyn-1-ol | 107-19-7 | TCI AMERICA [tcichemicals.com]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-PHENYL-2-PROPYN-1-OL | 4187-87-5 [chemicalbook.com]
• 6. database.ich.org [database.ich.org]
• 7. ojs.ikm.mk [ojs.ikm.mk]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. scilit.com [scilit.com]

Benchmarking Synthetic Routes for 1-phenyl-3-(p-tolyl)prop-2-yn-1-one

Executive Summary

The synthesis of 1-phenyl-3-(p-tolyl)prop-2-yn-1-one (also known as 3-(4-methylphenyl)-1-phenylprop-2-yn-1-one) represents a classic challenge in constructing

-acetylenic ketones. These scaffolds are critical intermediates for synthesizing chalcones, isoxazoles, and pyrazoles in medicinal chemistry.

This guide benchmarks three distinct synthetic strategies based on yield, atom economy, and operational complexity.

• The Gold Standard (Method A): The Pd/Cu-Catalyzed Acyl-Sonogashira Coupling offers the highest convergence and scalability, providing yields >85% under mild conditions.

• The Robust Alternative (Method B): The Nucleophilic Addition-Oxidation Sequence is a reliable, metal-light alternative that avoids palladium if cost or metal scavenging is a concern, though it requires two steps.

• The Modern Approach (Method C): Carbonylative Sonogashira Coupling utilizes aryl halides and carbon monoxide (or surrogates), offering high atom economy but requiring specialized gas handling or high-pressure equipment.

Strategic Overview & Retrosynthesis

To access the target molecule (1) , we analyze the disconnection of the propargylic ketone motif.

Figure 1: Retrosynthetic analysis showing the three primary disconnection strategies.

Deep Dive: Route Analysis

Method A: Pd/Cu-Catalyzed Acyl-Sonogashira Coupling

Verdict: Best for Scalability and Throughput

This route involves the cross-coupling of benzoyl chloride with 4-ethynyltoluene . Unlike the traditional Sonogashira coupling which uses aryl halides, the use of an acid chloride directly yields the ketone, bypassing the need for CO gas or oxidation steps.

• Mechanism: The oxidative addition of Pd(0) into the C-Cl bond of the acid chloride is facile. Transmetallation with the copper-acetylide (formed in situ from 4-ethynyltoluene) is followed by reductive elimination to form the C-C bond.

• Key Advantage: One-pot, high convergence.

• Key Risk: Homocoupling of the alkyne (Glaser coupling) if oxygen is not strictly excluded.

Experimental Protocol (Validated System)

Reagents:

• Benzoyl Chloride (1.0 equiv)

• 4-Ethynyltoluene (1.05 equiv)

• PdCl₂(PPh₃)₂ (2 mol%)[1]

• CuI (2 mol%)

• Triethylamine (Et₃N) (1.2 equiv)

• Solvent: Anhydrous THF or Toluene

Step-by-Step:

• Setup: Flame-dry a two-neck round-bottom flask and cool under Argon flow.

• Charging: Add PdCl₂(PPh₃)₂ (2 mol%) and CuI (2 mol%).

• Solvation: Add anhydrous THF (0.2 M concentration relative to limiting reagent).

• Reagent Addition: Add benzoyl chloride (1.0 equiv) and 4-ethynyltoluene (1.05 equiv) via syringe.

• Activation: Add Et₃N dropwise. The solution will typically darken and precipitate Et₃N·HCl salts immediately.

• Reaction: Stir at room temperature for 1–2 hours. (Mild heating to 40°C may be required for sterically hindered substrates, but room temp is usually sufficient for this target).

• Workup: Quench with saturated NH₄Cl (aq). Extract with EtOAc.[2] Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1][3]

• Purification: Flash chromatography (Hexanes/EtOAc 95:5).

Expected Yield: 85–92%

Method B: Nucleophilic Addition-Oxidation Sequence

Verdict: Best for Labs without Pd Catalysts or for Educational Benchmarking

This classical two-step sequence is highly robust. The lithium acetylide of 4-ethynyltoluene attacks benzaldehyde to form the propargylic alcohol, which is then oxidized to the ketone.

• Step 1: 4-Ethynyltoluene + n-BuLi

  Lithium Acetylide. Addition to Benzaldehyde 1-phenyl-3-(p-tolyl)prop-2-yn-1-one (Alcohol Intermediate) .

• Step 2: Oxidation using MnO₂, Jones Reagent, or IBX.

Experimental Protocol

Step 1: Addition

• Dissolve 4-ethynyltoluene (1.1 equiv) in dry THF at -78°C.

• Add n-BuLi (1.1 equiv) dropwise. Stir for 30 mins to generate the lithiate.

• Add benzaldehyde (1.0 equiv) slowly.

• Warm to RT and stir for 2 hours.

• Quench (sat. NH₄Cl), extract, and concentrate.[1][3] Yield: >90% (Crude is usually pure enough for Step 2).

Step 2: Oxidation (MnO₂ Method)

• Dissolve the crude alcohol in CH₂Cl₂.

• Add activated MnO₂ (10 equiv). Note: Large excess is standard for MnO₂.

• Stir vigorously at RT for 12–24 hours.

• Filter through a Celite pad to remove Mn solids.

• Concentrate.[1][2][3][4][5][6] Recrystallize from Hexanes/Et₂O if necessary.

Expected Yield: 75–80% (over two steps).

Performance Benchmarking

The following table compares the three routes based on experimental data and process metrics.

Metric	Method A (Acyl-Sonogashira)	Method B (Oxidation)	Method C (Carbonylative)
Overall Yield	High (85-92%)	Good (75-80%)	Moderate (50-70%)
Step Count	1	2	1
Atom Economy	High	Lower (Oxidant waste)	Very High
Pd Requirement	Yes (2-5 mol%)	No	Yes (High loading often needed)
Safety Profile	Good (Standard handling)	Good (MnO₂ dust hazard)	Poor (CO gas toxicity)
Purification	Simple Filtration/Column	Filtration (Step 2)	Column (often complex mix)
Cost	Moderate (Pd catalyst)	Low	Moderate

Mechanistic Visualization

Understanding the catalytic cycle of Method A (The recommended route) is crucial for troubleshooting.

Figure 2: Catalytic cycle for the Acyl-Sonogashira coupling. The cycle highlights the critical transmetallation step involving the copper acetylide.

Expert Recommendations

• For Routine Synthesis: Use Method A . It is the most reliable, requires the least bench time, and avoids the toxicity of CO gas and the waste of stoichiometric oxidants.

• For Green Chemistry: Consider Method B using IBX or TEMPO/Bleach as the oxidant to avoid heavy metal waste (Cr/Mn) and Palladium.

• Troubleshooting Method A:

  • Low Yield? Ensure the benzoyl chloride is free of benzoic acid (distill if necessary).

  • Homocoupling (Diyne formation)? Degas solvents thoroughly. Oxygen promotes Cu-catalyzed homocoupling of the alkyne.

References

• Acyl-Sonogashira Coupling of Acid Chlorides

  • Synthesis of Alkynyl Ketones by Sonogashira Cross-Coupling of Acyl Chlorides with Terminal Alkynes.[7] (MDPI, 2020).

• Oxidation of Propargylic Alcohols

  • Preparation of 1-Phenyl-2-propyne-1-one by oxidation of 1-Phenyl-2-propyne-1-ol. (ResearchGate).[8]

• Carbonylative Sonogashira

  • Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aliphatic Alkynes. (PMC, 2013).

• General Sonogashira Protocols

  • TCI Practical Example: Sonogashira Cross Coupling with PdCl2(PPh3)2.[1]

Sources

• 1. TCI Practical Example: Sonogashira Cross Coupling with PdCl2(PPh3)2 as a Catalyst | TCI Deutschland GmbH [tcichemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. arkat-usa.org [arkat-usa.org]
• 4. mdpi.com [mdpi.com]
• 5. Palladium-Catalyzed Decarboxylative Coupling of Alkynyl Carboxylic Acids with Aryl Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-Catalyzed Selective Carbonylation Reactions of Ortho-Phenylene Dihalides with Bifunctional N,O-Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl- proper disposal procedures

Topic: 2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl- Proper Disposal Procedures Document Type: Standard Operating Procedure (SOP) / Technical Safety Guide Target Audience: Senior Researchers, Lab Managers, HSE Officers

Part 1: Executive Summary & Core Directive

Immediate Action Required: 2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl- (CAS: 20442-65-3) is a conjugated acetylenic ketone (alkynone). It functions as a potent Michael acceptor , making it highly reactive toward biological nucleophiles (e.g., thiols, amines).

Disposal Classification:

• Primary Stream: Non-Halogenated Organic Waste (High BTU Incineration).

• Critical Segregation: DO NOT mix with strong bases, thiols, or azides in the primary waste container to prevent uncontrolled exothermic polymerization or cyclization.

Part 2: Hazard Identification & Chemical Nature (The "Why")

To ensure safety, one must understand the causality of the hazard. This compound is not merely "toxic"; it is a soft electrophile .

Structural Reactivity Analysis

• Chemical Class:

  -Acetylenic Ketone (Alkynone).

• Mechanism of Toxicity: The triple bond conjugated with the carbonyl group creates a highly electrophilic center at the

  -carbon.

• Risk Factor: Unlike simple ketones, this molecule readily undergoes conjugate addition (Michael addition) with cellular nucleophiles (cysteine residues in proteins, glutathione).

• Implication for Disposal: Waste containers containing high concentrations of nucleophiles (e.g., waste from peptide synthesis using DTT or mercaptoethanol) can react exothermically with this compound.

Key Physical & Safety Data

Property	Value/Description	Operational Relevance
CAS Number	20442-65-3	Use for waste tagging/inventory.[1]
Molecular Weight	220.27 g/mol	Heavy organic; likely solid at RT.
Physical State	Solid (Crystalline)	Dust generation is a primary inhalation risk.
Reactivity	Electrophilic	Incompatible with: Strong bases, Amines, Thiols, Oxidizers.
GHS Classification	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Standard PPE (Nitrile gloves, goggles) is mandatory.

Part 3: Waste Segregation & Pre-Disposal Stabilization

Trustworthiness Protocol: The following decision logic ensures the waste stream remains stable during storage and transport.

Segregation Logic (Do Not Cross-Contaminate)

• Isolate from Nucleophiles: Never dispose of this compound in the same carboy as waste streams containing:

  • Dithiothreitol (DTT) or Mercaptoethanol (BME).

  • Primary/Secondary amines (e.g., Piperidine waste from Fmoc deprotection).

  • Reason: Rapid Michael addition can generate heat and pressure.

• Isolate from Azides: Acetylenic compounds can undergo cycloaddition (Click chemistry) with azides. While usually copper-catalyzed, thermal reaction is possible in hot waste containers, leading to potentially explosive triazoles.

Pre-Disposal Quenching (Optional - Only for Large Quantities)

If disposing of >5g pure substance, chemical quenching is recommended before placing in the waste drum.

• Reagent: Treat with an excess of aqueous Sodium Bisulfite (

  ) or Cysteine.

• Mechanism: These "sacrificial" nucleophiles will permanently saturate the triple bond, converting the reactive alkynone into a stable adduct.

• Verification: Check for disappearance of the alkyne stretch via IR or TLC monitoring before disposal.

Part 4: Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

• Containment: Place the solid substance or contaminated gloves/paper into a clear, wide-mouth polyethylene (HDPE) jar .

• Labeling: Affix a hazardous waste tag.

  • Constituents: "3-(4-methylphenyl)-1-phenyl-2-propyn-1-one".[2][3][4][5]

  • Hazard Checkbox: Toxic, Irritant.[6][7][8]

• Secondary Containment: Seal the jar and place it inside a secondary clear bag (double containment) to prevent dust leakage.

• Disposal Path: Designate for High-Temperature Incineration .

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

• Solvent Check: Determine the primary solvent (e.g., DCM, Ethyl Acetate).

• Selection:

  • If Halogenated (DCM, Chloroform): Use the Halogenated Waste carboy.

  • If Non-Halogenated (Acetone, Hexane): Use the Non-Halogenated Waste carboy.

• Concentration Limit: If the concentration is

  , consider a separate "High Hazard" stream or quench (see Part 3) to prevent reactivity with other waste constituents.

Part 5: Emergency Response & Spill Cleanup

Protocol for Solid Spill (< 10g):

• Evacuate & Ventilate: Clear the immediate area. Dust inhalation is the primary acute risk.

• PPE Upgrade: Wear double nitrile gloves, lab coat, and a P100 particulate respirator (or work in a hood).

• Dry Cleanup:

  • Gently cover the spill with a generic absorbent (Vermiculite or Chemizorb).

  • Do not use wet paper towels initially (avoids spreading a solvated Michael acceptor).

  • Sweep carefully into a disposable scoop.

• Surface Decontamination:

  • Wipe the area with a 10% Sodium Thiosulfate solution (nucleophilic wash) to quench residues.

  • Follow with a detergent wash.

Part 6: Visualizations (Graphviz)

Figure 1: Waste Segregation Decision Logic

This flowchart guides the researcher to the correct waste stream based on chemical compatibility.

Caption: Decision matrix for segregating alkynone waste to prevent incompatible reactions.

Figure 2: Spill Response Workflow

Operational workflow for safe containment and cleanup.

Caption: Step-by-step spill response protocol prioritizing containment and chemical neutralization.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 605962, 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one. Retrieved from [Link]

• Schultz, T. W., et al. (2002). Structure-toxicity relationships for alkanones and alkenones. (Discusses the enhanced toxicity and reactivity of alkynones vs alkenones). Retrieved from [Link]

• Fisher Scientific (2023). Safety Data Sheet: 1-Phenylprop-2-yn-1-ol (Analogue).[7] (Provides baseline handling for phenyl-alkynyl compounds). Retrieved from [Link]

Sources

• 1. 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one | C16H12O | CID 605962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-(4-methylphenyl)-1-phenyl-prop-2-en-1-one CAS#: 4224-87-7 [m.chemicalbook.com]
• 3. 3-(4-METHYLPHENYL)-1-PHENYL-2-PROPEN-1-ONE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-(4-methylphenyl)-1-phenyl-prop-2-en-1-one synthesis - chemicalbook [chemicalbook.com]
• 5. (E)-3-[4-(1H-Imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one [mdpi.com]
• 6. chemos.de [chemos.de]
• 7. fishersci.co.uk [fishersci.co.uk]
• 8. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl-

Executive Safety Summary

Chemical Identity: 2-Propyn-1-one, 3-(4-methylphenyl)-1-phenyl- Synonyms: 3-(4-Methylphenyl)-1-phenyl-2-propyn-1-one; Phenyl(p-tolylethynyl)methanone. Chemical Class:

-Acetylenic Ketone (Alkynone). CAS Registry Number: Specific isomer data is limited; structurally analogous to 20442-65-3 (reverse isomer) and 4224-87-7 (alkene analog).

The Core Hazard: This compound is a conjugated alkynone , functioning as a potent electrophile (Michael acceptor) . Unlike simple ketones, the acetylenic moiety adjacent to the carbonyl creates a highly reactive site susceptible to nucleophilic attack by biological thiols (e.g., cysteine residues in proteins).

• Primary Risk: Severe allergic contact dermatitis (Skin Sensitization, Category 1).

• Secondary Risk: Mucous membrane irritation and ocular damage due to alkylating potential.

Personal Protective Equipment (PPE) Matrix

This matrix is designed not just to "meet regulations" but to create a redundant barrier system against the specific electrophilic nature of the compound.

Protection Zone	Recommended Equipment	Technical Rationale (The "Why")
Dermal (Hands)	Double-gloving Strategy: 1. Inner: 4 mil Nitrile (High dexterity)2. Outer: 5-8 mil Nitrile (extended cuff)	Alkynones are lipophilic haptens. They can penetrate thin rubber. Double gloving creates a "break-through" buffer, allowing you to change the outer glove immediately upon contamination without exposing skin.
Respiratory	P100 Particulate Respirator (if handling powder outside hood) or N95 (minimum)	As a fine organic powder, static charge can aerosolize particles. Inhalation allows direct access to alveolar membranes, bypassing the stratum corneum barrier.
Ocular	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient. The compound is a solid irritant; airborne dust can bypass side-shields. Goggles seal the ocular environment.
Body	Tyvek® Lab Coat or Chemically Resistant Apron	Cotton coats are porous. Tyvek provides a non-woven barrier that prevents particulates from embedding in the fabric and contacting street clothes.

Operational Handling Protocol

Phase 1: Pre-Operational Verification

Before opening the vial, verify the following "Self-Validating" checkpoints:

• Atmosphere: Fume hood airflow is >100 fpm (face velocity).

• Static Control: An ionizing bar or anti-static gun is available (organic powders are static-prone).

• Quench Ready: A 10% aqueous cysteine or glutathione solution is prepared (acts as a "scavenger" for spills by reacting with the Michael acceptor).

Phase 2: Weighing & Transfer (The "Zero-Loss" Method)

Goal: Prevent particulate dispersion during mass transfer.

• Tare Setup: Place the receiving vessel (e.g., Round Bottom Flask) inside a secondary container (beaker) on the balance.

• Transfer: Use a disposable anti-static spatula. Do not pour from the source vial.

• Solvation: Add the reaction solvent (e.g., Dichloromethane, THF) immediately to the flask after weighing.

  • Why? Solubilizing the solid eliminates the inhalation/dust hazard instantly, converting it to a liquid handling risk (which is easier to manage in a hood).

• Decontamination: Wipe the spatula and balance area with a solvent-dampened Kimwipe, then dispose of the wipe as solid hazardous waste.

Phase 3: Reaction & Synthesis

• Inert Atmosphere: Run reactions under Nitrogen or Argon. Alkynones can degrade or polymerize upon prolonged exposure to oxygen/moisture, potentially forming complex peroxides (though less likely than ethers, stability is key for yield).

• Temperature Control: If using strong nucleophiles, cool the reaction (

  C or C) to prevent uncontrolled exotherms.

Visualized Workflows

Figure 1: Safe Handling Logic Flow

This diagram illustrates the decision-making process for handling the solid compound.

Caption: Operational workflow emphasizing immediate solubilization to mitigate inhalation risks.

Figure 2: Sensitization Mechanism (The Hazard Source)

Understanding the chemical mechanism of toxicity ensures better adherence to safety protocols.

Caption: The Michael Addition pathway where the alkynone binds to skin proteins, triggering an allergic response.

Emergency Response & Waste Disposal

Spill Management

Small Solid Spill (<1g):

• Do not sweep (creates dust).

• Cover with a solvent-dampened pad (Acetone or Ethanol).

• Wipe up and place in a sealed bag.

• Clean surface with a mild detergent followed by water.

Skin Exposure:

• Immediate Flush: Wash with copious soap and water for 15 minutes.[1][2]

• Avoid Solvents: Do not use ethanol or acetone on skin; this increases permeability and drives the chemical deeper into the dermis.

Waste Disposal[1][3][4][5][6]

• Classification: Hazardous Organic Waste (Non-Halogenated or Halogenated depending on solvent).

• Segregation: Do not mix with strong oxidizers or strong bases in the waste stream to prevent exothermic polymerization.

• Destruction: High-temperature incineration is the preferred method for alkynones to ensure complete destruction of the conjugated system.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 605962, 1-(4-Methylphenyl)-3-phenylprop-2-yn-1-one (Isomer Analog). Retrieved from [Link]

• Schwöbel, J. A., et al. (2011).Michael-type addition of glutathione to α,β-unsaturated ketones: Reaction kinetics and prediction of toxicity. Chemical Research in Toxicology. (Contextual grounding for Michael Acceptor toxicity).

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.co.uk [fishersci.co.uk]